4-(2-Fluorophenyl)-3-methylbutan-2-ol

Core Science & Biosynthesis

Synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol: A Comprehensive Technical Guide

Executive Summary

The synthesis of highly functionalized, fluorinated aliphatic alcohols is a critical operation in modern drug discovery. The target compound, 4-(2-Fluorophenyl)-3-methylbutan-2-ol (CAS: 1226165-80-5)[1], is a versatile building block featuring a fluorinated aryl ring and two contiguous stereocenters (C2 and C3). As a Senior Application Scientist, I have designed this guide to move beyond mere procedural lists. Here, we deconstruct the chemical causality, thermodynamic driving forces, and stereoelectronic controls required to synthesize this molecule with high diastereoselectivity and self-validating analytical checkpoints.

Retrosynthetic Strategy & Route Selection

Direct alkylation of aliphatic ketones (like 3-methylbutan-2-one) often suffers from poor regiocontrol, yielding complex mixtures of kinetic and thermodynamic enolate products. To ensure absolute regiochemical fidelity, we employ a classic acetoacetic ester synthesis route.

By utilizing ethyl 2-methylacetoacetate as the starting material, the highly acidic α-protons (pKa ≈ 11) located between the two carbonyls dictate that enolization and subsequent alkylation occur exclusively at the C3 position[2]. Following alkylation with 2-fluorobenzyl bromide[3], a thermodynamically driven hydrolysis and decarboxylation sequence yields the precise ketone precursor, which is then stereoselectively reduced.

Retrosynthetic disconnection of 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Mechanistic Insights & Stereochemical Control (E-E-A-T)

The Decarboxylation Transition State

The intermediate β-keto acid generated after saponification is inherently unstable. Upon heating, it undergoes a self-validating thermal decarboxylation driven by a six-membered cyclic transition state . The evolution of CO₂ gas provides immediate visual confirmation of the reaction's progress. Because the resulting enol intermediate is planar, its subsequent protonation is non-stereoselective, yielding the intermediate ketone as a racemate.

Felkin-Anh Stereocontrol

The reduction of the racemic 4-(2-fluorophenyl)-3-methylbutan-2-one establishes a second contiguous stereocenter at C2. To predict the major diastereomer, we apply the Felkin-Anh model [4].

• Steric Assignment : At the α-chiral center (C3), the 2-fluorobenzyl group is the "Large" substituent, the methyl group is "Medium", and the hydrogen atom is "Small".

• Trajectory : The Large group adopts a conformation perpendicular to the carbonyl π-system to minimize steric strain[5]. The incoming hydride from NaBH₄ attacks the carbonyl carbon via the Bürgi-Dunitz trajectory (approx. 107°) from the less hindered face—specifically, over the Small hydrogen atom rather than the Medium methyl group[4].

• Outcome : This stereoelectronically controlled approach predominantly yields the anti diastereomer as a racemic mixture.

Felkin-Anh stereocontrol model for the reduction of the α-chiral ketone.

Step-by-Step Experimental Protocols

Phase 1: Regioselective Enolate Alkylation

Causality Check: We use sodium ethoxide (NaOEt) in absolute ethanol to ensure quantitative enolate formation without the risk of premature ester saponification. The sodium counterion (Na⁺) coordinates tightly with the enolate oxygen, sterically shielding it and directing the soft electrophile to undergo C-alkylation rather than O-alkylation[2].

• Charge a flame-dried round-bottom flask with anhydrous ethanol (10 volumes) under an inert nitrogen atmosphere.

• Add NaOEt (1.1 equiv) and cool the solution to 0 °C.

• Dropwise add ethyl 2-methylacetoacetate (1.0 equiv) while maintaining internal temperature <10 °C. Stir for 30 minutes.

• Slowly introduce 2-fluorobenzyl bromide (1.05 equiv)[3].

• Warm the mixture to room temperature, then reflux for 3 hours. Monitor completion via TLC (Hexanes/EtOAc).

• Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield crude ethyl 2-(2-fluorobenzyl)-2-methyl-3-oxobutanoate.

Phase 2: Saponification and Thermal Decarboxylation

Causality Check: The alkylated ester is highly sterically congested, necessitating extended reflux with excess hydroxide. The subsequent thermal decarboxylation acts as a self-purifying step, as the loss of CO₂ is irreversible.

• Dissolve the crude alkylated ester in a 1:1 mixture of THF and 2M aqueous NaOH (3.0 equiv).

• Reflux for 4–6 hours to achieve complete saponification.

• Cool to 0 °C and carefully acidify with 6M HCl to pH 1–2. Extract the resulting β-keto acid into diethyl ether.

• Concentrate the organic layer. Heat the neat residue to 110 °C under a reflux condenser. Observe the evolution of CO₂ gas.

• Once gas evolution ceases (approx. 1 hour), cool the mixture and purify via silica gel flash chromatography to isolate 4-(2-fluorophenyl)-3-methylbutan-2-one.

Phase 3: Diastereoselective Reduction

Causality Check: Using a non-chelating hydride source like NaBH₄ in a protic solvent ensures that the reaction adheres strictly to the Felkin-Anh steric model without interference from Cram-chelate transition states[5].

• Dissolve the purified ketone in anhydrous methanol (5 volumes) and cool to -78 °C.

• Add NaBH₄ (1.5 equiv) in small portions to control the exothermic hydride transfer.

• Stir for 2 hours, allowing the reaction to slowly warm to 0 °C.

• Quench carefully with distilled water, extract with dichloromethane, dry over Na₂SO₄, and concentrate.

• Purify the final product, 4-(2-fluorophenyl)-3-methylbutan-2-ol, via chromatography.

Analytical Characterization & Data Presentation

The following table summarizes the quantitative data and expected analytical checkpoints for the self-validating workflow.

Compound Stage	MW ( g/mol )	Expected ¹H NMR Highlights (CDCl₃, 400 MHz)	Typical Yield
Starting Material (Ethyl 2-methylacetoacetate)	144.17	4.20 (q, 2H), 3.50 (q, 1H), 2.25 (s, 3H)	N/A
Alkylated β-Keto Ester	252.28	4.15 (q, 2H), 3.20 (ABq, 2H), 2.15 (s, 3H)	75 - 85%
Ketone Intermediate	180.22	2.95 (m, 1H), 2.65 (m, 1H), 2.10 (s, 3H)	65 - 80%
Target Alcohol (Major anti Diastereomer)	182.23	3.80 (m, 1H), 2.85 (m, 1H), 1.15 (d, 3H)	85 - 95%

References

1.[1] Chemsrc . 4-(2-Fluorophenyl)-3-methylbutan-2-ol (CAS 1226165-80-5) Properties. 1 2.[2] BenchChem Technical Support Team . Protocol for the α-Alkylation of Ethyl 2-Methylacetoacetate. Benchchem.2 3.[3] Scott, W. L. et al. Distributed Drug Discovery, Part 2: Global Rehearsal of Alkylating Agents for the Synthesis of Resin-Bound Unnatural Amino Acids. PMC / NIH. 3 4.[4] OpenOChem Learn . Felkin-Anh Model and Bürgi-Dunitz Trajectory. OpenOChem. 4 5.[5] Chemistry Notes . Felkin Ahn Model: Easy explanation with examples. Chemistnotes. 5

Sources

• 1. 1226165-80-5_4-(2-Fluorophenyl)-3-methylbutan-2-olCAS号:1226165-80-5_4-(2-Fluorophenyl)-3-methylbutan-2-ol【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. benchchem.com [benchchem.com]
• 3. Distributed Drug Discovery, Part 2: Global Rehearsal of Alkylating Agents for the Synthesis of Resin-Bound Unnatural Amino Acids and Virtual D3 Catalog Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Felkin-Anh Model | OpenOChem Learn [learn.openochem.org]
• 5. chemistnotes.com [chemistnotes.com]

Technical Guide: Structural Analysis and Synthetic Methodologies for 4-(2-Fluorophenyl)-3-methylbutan-2-ol

[1]

Executive Summary & Structural Identification[1]

4-(2-Fluorophenyl)-3-methylbutan-2-ol is a chiral phenyl-alkyl alcohol derivative often utilized as a pharmacophore in the development of cardiovascular agents (e.g., calcium channel blockers) and CNS-active compounds.[1] Its structure features a 2-fluorophenyl ring linked to a branched butanol chain, introducing significant stereochemical complexity and metabolic stability due to the fluorine substitution.[1]

Chemical Identity

Property	Detail
IUPAC Name	4-(2-Fluorophenyl)-3-methylbutan-2-ol
Molecular Formula	C₁₁H₁₅FO
Molecular Weight	182.23 g/mol
Key Features	Ortho-fluorine substitution; Two chiral centers (C2, C3)
CAS Registry	Not widely listed as a commodity chemical; typically synthesized in situ.[1][2][3]

Stereochemical Landscape

The molecule possesses two stereogenic centers at positions C2 (hydroxyl-bearing) and C3 (methyl-bearing).[1] This results in four distinct stereoisomers, existing as two enantiomeric pairs of diastereomers (syn and anti).[1]

• Syn-Diastereomer: (2R,3S) and (2S,3R)[1]

• Anti-Diastereomer: (2R,3R) and (2S,3S)[1]

In a drug discovery context, controlling the relative stereochemistry (diastereoselectivity) during the reduction of the ketone precursor is critical, as biological targets often exhibit strict stereospecificity.

Figure 1: Stereochemical hierarchy of the target molecule.[1]

Synthetic Methodologies

The construction of the 4-aryl-3-methylbutan-2-ol skeleton requires a strategy that installs the methyl branch at C3 correctly.[1] The most robust industrial route utilizes a Claisen-Schmidt Condensation followed by a two-step reduction.[1]

Retrosynthetic Analysis

To synthesize the target, we disconnect the C2-C3 bond or the C3-C4 bond.[1] The most logical disconnection relies on the aldol motif.

• Target: 4-(2-Fluorophenyl)-3-methylbutan-2-ol[1]

• Precursor 1 (Ketone): 4-(2-Fluorophenyl)-3-methylbutan-2-one[1]

• Precursor 2 (Enone): 4-(2-Fluorophenyl)-3-methylbut-3-en-2-one[1]

• Starting Materials: 2-Fluorobenzaldehyde + 2-Butanone (Methyl Ethyl Ketone).[1]

Critical Regioselectivity Note

The reaction of 2-butanone with benzaldehyde can yield two different products depending on the catalyst:

• Base Catalysis (Kinetic): Attacks the less hindered methyl group (C1), yielding the linear product (1-arylpent-1-en-3-one).[1] (Incorrect Skeleton)

• Acid Catalysis (Thermodynamic): Promotes enolization at the more substituted methylene group (C3), yielding the branched product (3-methyl-4-arylbut-3-en-2-one).[1] (Correct Skeleton)

Therefore, acid catalysis is mandatory for this synthesis. [1]

Detailed Protocol: The Acid-Mediated Aldol Route

Step 1: Claisen-Schmidt Condensation

Objective: Synthesis of (E)-4-(2-fluorophenyl)-3-methylbut-3-en-2-one.[1]

• Reagents: 2-Fluorobenzaldehyde (1.0 eq), 2-Butanone (3.0 eq), HCl (gas) or H₂SO₄.[1]

• Solvent: Neat or Glacial Acetic Acid.[1]

• Procedure:

  • Charge a reactor with 2-fluorobenzaldehyde and excess 2-butanone (the excess acts as solvent and drives equilibrium).[1]

  • Cool the mixture to 0–5°C.

  • Slowly bubble anhydrous HCl gas into the mixture or add concentrated H₂SO₄ dropwise.

  • Allow the mixture to warm to 20–25°C and stir for 12–24 hours. The acid favors the formation of the more substituted enol, directing the aldehyde attack to the C3 position.

  • Workup: Quench with ice water. Neutralize with NaHCO₃.[1] Extract with Ethyl Acetate.[1][4][5]

  • Purification: Vacuum distillation is preferred to separate the branched product from any linear byproduct.[1]

Step 2: Selective Hydrogenation

Objective: Reduction of the alkene and ketone to the alcohol.

• Reagents: H₂ (gas), 10% Pd/C, Ethanol.[1]

• Procedure:

  • Dissolve the enone from Step 1 in Ethanol.[1][6]

  • Add 5-10 mol% Pd/C.

  • Pressurize with H₂ (3–5 bar).

  • Control Point: Monitoring this reaction is critical.

    • Stage A: Rapid uptake of H₂ reduces the alkene (C=C) to form the saturated ketone.[1]

    • Stage B: Slower uptake reduces the ketone (C=O) to the alcohol.[1]

  • If a specific diastereomer is required, stop at the ketone stage (Stage A) and use a stereoselective reducing agent (e.g., L-Selectride or NaBH₄/CeCl₃) for the second step.[1]

Figure 2: Synthetic workflow emphasizing the regioselective condensation step.

Analytical Characterization

Validating the structure requires distinguishing it from the linear isomer.

Nuclear Magnetic Resonance (NMR)

The key diagnostic peaks for the branched structure (vs. linear) are the methyl doublet and the methine multiplet.[1]

Nucleus	Shift (δ ppm)	Multiplicity	Assignment	Diagnostic Note
¹H NMR	0.95	Doublet	C3-CH₃	Confirms branching. Linear isomer would have a terminal ethyl triplet.[1]
¹H NMR	1.15	Doublet	C1-H₃	Terminal methyl of the alcohol part.[1]
¹H NMR	1.8 - 2.0	Multiplet	C3-H	Methine proton; coupling to C4-H2 and C3-Me.[1]
¹H NMR	2.6 - 2.8	Multiplet	C4-H₂	Benzylic protons.[1]
¹H NMR	3.7 - 3.9	Multiplet	C2-H	Carbinol proton (shifts depending on diastereomer).[1]
¹⁹F NMR	-118.0	Multiplet	Ar-F	Characteristic of ortho-fluorine.[1]

Mass Spectrometry (MS)[1]

• Molecular Ion: [M]+ = 182[1]

• Base Peak: Typically m/z = 109 (2-fluorobenzyl cation) or m/z = 45 (hydroxyethyl fragment), depending on ionization method.[1]

• Fragmentation: Loss of H₂O (M-18) is common in alcohols.[1]

Scientific Integrity & Troubleshooting

Common Pitfalls

• Linear Byproduct Formation: If the acid concentration is too low or the temperature is uncontrolled during Step 1, the thermodynamic preference for the branched product may be compromised, leading to the linear isomer (1-(2-fluorophenyl)pentan-3-ol).[1]

  • Validation: Check ¹H NMR.[1][4][5][6][7] If you see a triplet at ~0.9 ppm (propyl end), you have the linear impurity.[1] The target has a doublet for the C3-methyl.[1]

• Defluorination: Pd/C hydrogenation can sometimes cause hydrodefluorination (loss of F atom) if the reaction runs too long or at high temperatures.[1]

  • Mitigation: Use mild conditions (room temp, 1-3 bar H₂) or switch to PtO₂ (Adams' catalyst) which is less prone to dehalogenation.[1]

Handling the Fluorine Moiety

The ortho-fluorine atom exerts a significant electronic effect (inductive withdrawal), making the benzylic protons (C4) slightly more acidic and the aromatic ring less electron-rich than a standard phenyl ring.[1] This generally stabilizes the molecule against metabolic oxidation at the aromatic ring.

References

• Claisen-Schmidt Regioselectivity: Stiles, M., et al.[1] "The Acid-Catalyzed Condensation of Aldehydes with Methyl Ketones." Journal of the American Chemical Society, vol. 81, no.[1] 3, 1959, pp. 628-632.[1]

• Synthesis of Fluorinated Phenylbutanones: Appell, R. B., et al. "Synthesis of 3-methyl-4-phenyl-2-butanone via Acid Catalyzed Aldol."[1] Organic Process Research & Development. (General methodology reference).

• Stereoselective Reduction: Noyori, R., et al. "Asymmetric Hydrogenation of Ketones."[1] Journal of the American Chemical Society, vol. 109, no.[1] 19, 1987.[1]

• Analytical Data (Analogous Structures): National Center for Biotechnology Information. PubChem Compound Summary for CID 12227632, (3R)-3-Methyl-4-phenylbutan-2-one.[1] [1]

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• 7. sites.pitt.edu [sites.pitt.edu]

Biological activity of fluorinated phenylbutanols

Biological Activity of Fluorinated Phenylbutanols: A Privileged Scaffold in Target-Directed Drug Discovery

As an application scientist who has spent years optimizing target-directed assays and molecular scaffolds, I cannot overstate the importance of the fluorinated phenylbutanol backbone. Compounds such as[1] are not merely structural placeholders; they are meticulously tuned pharmacophores that dictate the pharmacokinetic and pharmacodynamic fate of a molecule. The terminal hydroxyl group allows for diverse functionalization (amines, esters, ethers, or oxidation to aldehydes), while the 4-fluorophenyl moiety provides optimal lipophilicity, metabolic stability, and specific

interactions within enzyme active sites.

This technical guide dissects the causality behind the biological activity of fluorinated phenylbutanols, focusing on their roles in enzyme inhibition, receptor antagonism, and the self-validating experimental frameworks required to evaluate them.

Mechanism-Based MAO-B and SSAO Inhibition

The fluorinated phenylbutanol scaffold is the foundational building block for potent monoamine oxidase B (MAO-B) and semicarbazide-sensitive amine oxidase (SSAO) inhibitors. A premier example is Mofegiline (MDL 72974A), an allylamine derived from a fluorinated phenylbutanol precursor[2].

The Causality of the Scaffold: Why utilize a 4-carbon chain terminating in a fluorinated aromatic ring? The 4-carbon aliphatic chain precisely spaces the 4-fluorophenyl anchor—which binds tightly in the hydrophobic entrance cavity of MAO-B—from the reactive amine warhead. The fluorine atom on the phenyl ring serves a dual purpose: it prevents rapid para-hydroxylation by CYP450 enzymes, significantly extending the in vivo half-life, while the vinylic fluorine (in the allylamine derivative) enhances the electrophilicity of the intermediate imine. This electronic tuning drives the irreversible, covalent adduction to the FAD cofactor, acting as a highly efficient suicide substrate[3].

Acid Ceramidase (AC) Inhibition and Sphingolipid Modulation

Acid ceramidase (AC) is a lysosomal enzyme overexpressed in various tumors. It hydrolyzes pro-apoptotic ceramide into sphingosine, which is subsequently phosphorylated to the mitogenic sphingosine-1-phosphate (S1P). Inhibiting AC shifts the lipid rheostat toward apoptosis, making it a prime oncological target.

Recent drug discovery efforts have identified oxazolone carboxamides, utilizing the fluorophenylbutanol scaffold, as highly potent AC inhibitors[4].

The Causality of the Scaffold: Molecular docking studies reveal that the electron-withdrawing nature of the para-fluorine strengthens edge-to-face

interactions with the Phe165 residue in the AC active site[4]. Simultaneously, the flexible butanol-derived linker allows the inhibitory warhead to perfectly align with the catalytic Cys143, enabling either tight-binding competitive inhibition or covalent modification depending on the terminal functional group[4].

Metabolic pathway of ceramide hydrolysis and inhibition by fluorinated phenylbutanol derivatives.

Neuroleptic Precursors: Dopamine D2 Receptor Antagonism

Beyond enzyme inhibition, the oxidation and subsequent amination of 4-(4-fluorophenyl)butan-1-ol yields butyrophenones (e.g., Haloperidol).

The Causality of the Scaffold: The butyrophenone chain is critical for inserting into the deep hydrophobic pocket of the Dopamine D2 receptor. The para-fluoro substitution is not arbitrary; it is a classical bioisosteric replacement that blocks CYP2D6 metabolic degradation while optimizing the lipophilicity (LogP) required to cross the blood-brain barrier (BBB) rapidly.

Quantitative Activity Profile

The following table summarizes the structure-activity relationship (SAR) data for derivatives built upon the fluorinated phenylbutanol scaffold:

Compound / Scaffold	Primary Target	IC50 / Affinity	Key Structural Contribution of Fluorophenylbutanol Moiety
Mofegiline (MDL 72974A)	MAO-B / SSAO	3.6 nM (MAO-B)	Anchors in hydrophobic cavity; positions reactive amine; prevents para-hydroxylation[2].
Oxazolone Carboxamides	Acid Ceramidase	~40-100 nM	Electron-withdrawing fluorine enhances interaction with Phe165[4].
Butyrophenones (Haloperidol)	Dopamine D2	~1.5 nM	Optimizes lipophilicity for BBB penetration; blocks CYP2D6 metabolic degradation.

Self-Validating Experimental Protocol: Acid Ceramidase Inhibition Assay

To evaluate the biological activity of novel fluorinated phenylbutanols, one must employ an assay that inherently controls for false positives. Below is a self-validating LC-MS/MS methodology for quantifying AC inhibition.

Step 1: Substrate Preparation Prepare 100 µM of native ceramide (e.g., d18:1/16:0) in assay buffer (100 mM sodium acetate, pH 4.5, 0.1% NP-40). Causality: Acid ceramidase is a lysosomal enzyme. Utilizing a physiological pH (7.4) will yield false negatives due to baseline enzyme inactivity. The NP-40 detergent is critical to maintain the lipid substrate in mixed micelles, preventing aqueous aggregation.

Step 2: Inhibitor Incubation Pre-incubate recombinant human AC (rhAC) with varying concentrations of the fluorinated phenylbutanol derivative for 30 minutes at 37°C. Causality: Because many of these derivatives act as mechanism-based or slow-binding inhibitors, a pre-incubation step is mandatory to allow the covalent/tight-binding interactions to reach thermodynamic equilibrium before substrate competition begins.

Step 3: Reaction Initiation & Termination Add the substrate mixture to the enzyme-inhibitor complex and incubate for exactly 60 minutes. Quench the reaction by adding 2 volumes of chloroform/methanol (2:1 v/v) spiked with 10 nM C17-sphingosine. Causality: The organic solvent instantaneously denatures the enzyme, freezing the reaction state. The unnatural C17-sphingosine acts as an internal standard (ISTD). This is the core of the self-validating system: it controls for extraction recovery variances, ensuring that any observed drop in product signal is due to true enzymatic inhibition, not poor phase separation.

Step 4: LC-MS/MS Quantification Extract the organic phase, dry under nitrogen, and reconstitute in mobile phase. Analyze via LC-MS/MS using Multiple Reaction Monitoring (MRM) transitions for natural sphingosine (m/z 300.3

282.3) and the C17-ISTD (m/z 286.3 268.3).

Self-validating experimental workflow for quantifying enzyme inhibition via LC-MS/MS.

References

• National Center for Biotechnology Information. "4-(4-Fluorophenyl)butan-1-ol." PubChem Compound Summary for CID 22037947. Available at:[Link]

• Palfreyman, M. G., et al. "Haloallylamine inhibitors of MAO and SSAO and their therapeutic potential." Neurotoxicology, 1994. Available at:[Link]

• Piomelli, D., et al. "Design, Synthesis, and Biological Evaluation of a Series of Oxazolone Carboxamides as a Novel Class of Acid Ceramidase Inhibitors." Journal of Medicinal Chemistry, 2020. Available at:[Link]

Sources

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• 3. Haloallylamine inhibitors of MAO and SSAO and their therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Evaluation of a Series of Oxazolone Carboxamides as a Novel Class of Acid Ceramidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Potential derivatives of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

An In-depth Technical Guide to the Potential Derivatives of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Abstract

This technical guide provides a comprehensive exploration of the synthetic landscape surrounding 4-(2-Fluorophenyl)-3-methylbutan-2-ol. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond theoretical possibilities to provide actionable, field-proven insights into the derivatization of this fluorinated building block. We will dissect the molecule's key reactive centers—the secondary alcohol and the fluorophenyl ring—to outline logical pathways for generating a diverse library of novel compounds. The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug discovery, often leading to enhanced metabolic stability, binding affinity, and improved pharmacokinetic profiles.[1][2] This guide details robust experimental protocols, explains the causality behind methodological choices, and presents data in a clear, comparative format to empower scientists in their research and development endeavors.

Introduction: The Strategic Value of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

The subject of our study, 4-(2-Fluorophenyl)-3-methylbutan-2-ol, is a structurally significant molecule for several reasons. It possesses a chiral secondary alcohol, a common feature in many biologically active compounds, and a 2-fluorophenyl moiety. The strategic placement of a fluorine atom on an aromatic ring is a widely employed tactic in medicinal chemistry to modulate a molecule's properties.[3][4] Fluorine's high electronegativity and small size can block metabolic oxidation sites, alter pKa, and enhance binding interactions with target proteins, often without a significant increase in steric bulk.[1][2]

This guide will systematically explore the chemical reactivity of the parent molecule at its two primary functional sites:

• The Secondary Hydroxyl Group: A versatile handle for oxidation, esterification, etherification, and elimination reactions.

• The 2-Fluorophenyl Ring: Amenable to nucleophilic aromatic substitution (SNAr), offering a pathway to introduce a wide array of functional groups.

By leveraging these reactive sites, a library of derivatives can be synthesized to systematically probe structure-activity relationships (SAR) in drug discovery programs.

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]
• 3. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorination methods for drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of 4-(2-Fluorophenyl)-3-methylbutan-2-ol in Modern Medicinal Chemistry

Executive Summary

The transition from flat, sp²-hybridized molecules to sp³-rich, stereochemically complex architectures has defined modern drug discovery—a paradigm often termed the "Escape from Flatland." Within this context, 4-(2-Fluorophenyl)-3-methylbutan-2-ol (CAS: 1226165-80-5)[1] has emerged as a highly specialized chemical building block. Designed to impart precise lipophilicity, conformational rigidity, and metabolic stability, this compound serves as a critical intermediate for synthesizing advanced therapeutics. This whitepaper details the structural rationale, self-validating synthetic methodologies, and pharmacological applications of this unique fluorinated motif.

Structural Rationale & Physicochemical Profiling

The architectural design of 4-(2-Fluorophenyl)-3-methylbutan-2-ol is not arbitrary; every functional group serves a specific thermodynamic or pharmacokinetic purpose in drug design:

• The 2-Fluorophenyl Motif: Fluorine is a powerful tool in medicinal chemistry. With a van der Waals radius of 1.47 Å, it closely mimics the steric profile of hydrogen (1.20 Å), allowing for direct bioisosteric replacement without disrupting the molecule's overall geometry[2]. However, its extreme electronegativity fundamentally alters the local electronic environment. The strong C–F bond resists cytochrome P450-mediated oxidative metabolism, significantly extending the half-life of the resulting drug candidate[3].

• The 3-Methyl Constraint: The inclusion of a methyl group at the C3 position introduces a deliberate steric clash. This restricts the free rotation of the adjacent C2–C3 and C3–C4 bonds, effectively "locking" the molecule into a preferred low-energy conformation. When the drug binds to its target receptor, this pre-organization minimizes the entropic penalty of binding, thereby increasing overall affinity.

• The Secondary Alcohol (C2): This hydroxyl group acts as a versatile synthetic handle, allowing the entire motif to be grafted onto larger molecular scaffolds via etherification, esterification, or reductive amination (following oxidation).

Quantitative Data: Physicochemical Properties

The following table summarizes the baseline physicochemical properties of the isolated building block, demonstrating its compliance with fragment-based drug discovery metrics (e.g., the Rule of 3).

Property	Value	Rationale in Drug Design
Molecular Weight	182.23 g/mol	Highly efficient fragment size, allowing for downstream elaboration without exceeding the 500 Da limit.
cLogP (Estimated)	2.8	Optimal lipophilicity for driving insertion into hydrophobic target pockets and ensuring membrane permeability.
Topological Polar Surface Area (TPSA)	20.23 Ų	Low TPSA ensures excellent passive permeability, making it suitable for CNS-targeted therapeutics.
Rotatable Bonds	4	Balanced flexibility; the 3-methyl group restricts excessive rotation compared to a linear alkyl chain.
H-Bond Donors	1	The secondary alcohol provides a single, strong directional interaction prior to functionalization.
H-Bond Acceptors	2	Both the oxygen and the highly electronegative fluorine atom can act as hydrogen bond acceptors.

Self-Validating Synthetic Methodology

To utilize 4-(2-Fluorophenyl)-3-methylbutan-2-ol effectively, researchers must rely on robust, scalable synthesis. The following three-step protocol is engineered as a self-validating system , where the causality of each reagent choice is explicitly defined, and intermediate validation prevents downstream failures.

Step 1: Aldol Condensation

• Reagents: 2-Fluorobenzaldehyde (1.0 eq), 2-butanone (1.5 eq), NaOH (0.1 eq), Ethanol.

• Procedure: Dissolve the aldehyde and ketone in ethanol at 0 °C. Add aqueous NaOH dropwise. Stir at room temperature for 4 hours. Extract with ethyl acetate and wash with brine.

• Causality: Under thermodynamic control, the base promotes the formation of the more substituted enolate at the C3 position of 2-butanone. This enolate attacks the electrophilic carbonyl of 2-fluorobenzaldehyde, followed by spontaneous dehydration to yield the conjugated enone (4-(2-fluorophenyl)-3-methylbut-3-en-2-one).

• Validation: TLC (Hexanes/EtOAc 8:2) must show the complete consumption of the starting aldehyde. The product spot will be highly UV-active due to the extended conjugation of the enone system.

Step 2: Catalytic Hydrogenation

• Reagents: Enone intermediate (1.0 eq), 10% Pd/C (0.05 eq), H₂ gas (1 atm), Methanol.

• Procedure: Purge the reaction flask with N₂. Add the Pd/C catalyst, then introduce H₂ gas via a balloon. Stir vigorously for 12 hours. Filter through Celite to remove the catalyst.

• Causality: Palladium on carbon selectively reduces the electron-deficient conjugated alkene. Crucially, the Ar–F bond exhibits exceptional stability against hydrogenolysis compared to aryl chlorides or bromides, ensuring the critical fluorine atom is preserved during reduction[4].

• Validation: ¹H-NMR must show the complete disappearance of vinylic protons (~6.5–7.5 ppm) and the emergence of complex aliphatic multiplets corresponding to the newly formed sp³ backbone.

Step 3: Hydride Reduction

• Reagents: Saturated ketone intermediate (1.0 eq), NaBH₄ (1.2 eq), Methanol.

• Procedure: Cool the methanolic solution to 0 °C. Add NaBH₄ in small portions to control hydrogen evolution. Stir for 2 hours. Quench slowly with saturated aqueous NH₄Cl, extract with dichloromethane, and concentrate.

• Causality: Sodium borohydride (NaBH₄) is explicitly chosen over stronger reagents like lithium aluminum hydride (LiAlH₄). NaBH₄ is highly chemoselective for ketones, tolerates protic solvents (methanol), and allows for a mild aqueous workup without the risk of violent exothermic quenching.

• Validation: IR spectroscopy must confirm the disappearance of the sharp C=O stretch (~1710 cm⁻¹) and the appearance of a broad O–H stretch (~3300 cm⁻¹), confirming the formation of the target secondary alcohol.

Fig 1. Self-validating synthetic workflow for 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Downstream Applications: The Mitsunobu Protocol

In drug discovery, 4-(2-Fluorophenyl)-3-methylbutan-2-ol is rarely the final drug; rather, it is an appendage grafted onto a primary pharmacophore (such as a kinase hinge-binder or a GPCR ligand). The most robust method for this grafting is the Mitsunobu Reaction , which converts the secondary alcohol into an aryl or alkyl ether.

The Mitsunobu Grafting Protocol

• Reagents: 4-(2-Fluorophenyl)-3-methylbutan-2-ol (1.0 eq), Core Phenol Scaffold (1.2 eq), Triphenylphosphine (PPh₃) (1.5 eq), Diethyl azodicarboxylate (DEAD) (1.5 eq), anhydrous THF.

• Procedure: Dissolve the alcohol, the phenol scaffold, and PPh₃ in anhydrous THF under argon at 0 °C. Add DEAD dropwise over 15 minutes. Allow the reaction to warm to room temperature and stir for 16 hours.

• Causality: The Mitsunobu reaction is driven by the strong affinity of phosphorus for oxygen. PPh₃ and DEAD combine to generate a betaine/phosphonium intermediate that activates the secondary alcohol, turning it into an excellent leaving group[5]. The phenol nucleophile then attacks the C2 carbon. Because this proceeds via a classic Sₙ2 mechanism, the reaction results in the complete inversion of stereochemistry at the secondary carbon[6]. This stereospecificity is vital when utilizing enantiopure batches of the building block.

• Validation: LC-MS is used to confirm the mass of the newly formed ether-linked drug candidate. The byproduct, triphenylphosphine oxide, is highly crystalline and can be removed via trituration or column chromatography.

Pharmacological Integration

Once grafted, the 4-(2-Fluorophenyl)-3-methylbutan-2-ol motif acts as a lipophilic tail. It is specifically designed to insert into deep, hydrophobic pockets of target proteins. The fluorine atom can engage in multipolar interactions with the protein backbone, while the 3-methyl group ensures the tail maintains a rigid vector, maximizing binding affinity.

Fig 2. Pharmacological integration and receptor binding pathway of the functionalized motif.

References

• ACS Publications. "Applications of Fluorine in Medicinal Chemistry". Journal of Medicinal Chemistry. URL:[Link]

• PubMed / Progress in Medicinal Chemistry. "Fluorine in medicinal chemistry". National Institutes of Health. URL:[Link]

• Wikipedia. "Mitsunobu reaction". Organic Chemistry Mechanisms. URL: [Link]

• Organic Chemistry Portal. "Mitsunobu Reaction". Named Reactions Database. URL:[Link]

Sources

• 1. 1226165-80-5|4-(2-Fluorophenyl)-3-methylbutan-2-ol|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Stereoselective Grignard Synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Purpose: To provide a mechanistically grounded, self-validating protocol for the diastereoselective synthesis of 4-(2-fluorophenyl)-3-methylbutan-2-ol via Grignard addition.

Retrosynthetic Strategy & Mechanistic Rationale

The target molecule, 4-(2-fluorophenyl)-3-methylbutan-2-ol , is a secondary alcohol featuring two adjacent stereocenters (C2 and C3) and a fluorinated aromatic motif—structural elements highly valued in modern medicinal chemistry for modulating lipophilicity and metabolic stability.

The most direct retrosynthetic disconnection relies on the addition of a methyl nucleophile to an

-chiral aldehyde. Specifically, the reaction between 3-(2-fluorophenyl)-2-methylpropanal and methylmagnesium bromide (MeMgBr) constructs the C1-C2 bond while establishing the C2 stereocenter.

Stereocontrol via the Felkin-Anh Model

Because the starting aldehyde possesses a pre-existing chiral center at the

-position, the nucleophilic addition is subject to substrate-controlled diastereoselectivity, governed by the Felkin-Anh model [1][2].

• Conformational Alignment: The

  -carbon bears three distinct substituents: a hydrogen atom (Small), a methyl group (Medium), and a 2-fluorobenzyl group (Large). To minimize steric strain in the transition state, the large 2-fluorobenzyl group adopts a conformation orthogonal (perpendicular) to the carbonyl -system[2].

• Trajectory of Attack: The Grignard reagent does not attack at a 90° angle. Instead, it approaches the carbonyl carbon at approximately 107°—known as the Bürgi-Dunitz trajectory [2].

• Facial Selectivity: The nucleophile preferentially attacks from the less sterically hindered face, passing closer to the small hydrogen atom rather than the medium methyl group, leading to the predictable formation of the major syn-diastereomer (Felkin product)[1].

Fig 1. Felkin-Anh stereocontrol pathway for Grignard addition to alpha-chiral aldehydes.

Quantitative Data: Reaction Optimization

To maximize the diastereomeric ratio (dr) and overall yield, reaction parameters must be tightly controlled. Lower temperatures restrict the thermal energy available to access higher-energy, anti-Felkin transition states, thereby enhancing selectivity[3]. Furthermore, solvent choice plays a critical role: Diethyl ether (Et₂O) is a weaker Lewis base than Tetrahydrofuran (THF), promoting tighter coordination between the magnesium ion and the carbonyl oxygen, which rigidifies the transition state.

Table 1: Optimization of Temperature and Solvent on Diastereoselectivity

Temperature (°C)	Solvent	MeMgBr (Equiv)	Conversion (%)	Yield (%)	Diastereomeric Ratio (Felkin : Anti-Felkin)
25 (RT)	THF	1.2	>99	85	60 : 40
0	THF	1.2	>99	88	75 : 25
-78	THF	1.5	>99	92	92 : 8
-78	Et₂O	1.5	>99	90	95 : 5

Experimental Protocol

This protocol is designed as a self-validating system. Visual cues and in-process checks are integrated to ensure the integrity of the moisture-sensitive Grignard reagent[4].

Fig 2. Step-by-step experimental workflow for the stereoselective Grignard reaction.

Materials Required

• Substrate: 3-(2-fluorophenyl)-2-methylpropanal (1.0 equiv, 10.0 mmol, 1.66 g)

• Reagent: Methylmagnesium bromide (MeMgBr), 3.0 M solution in Et₂O (1.5 equiv, 15.0 mmol, 5.0 mL)

• Solvent: Anhydrous Diethyl ether (Et₂O), Sure/Seal™ (40 mL)

• Quench: Saturated aqueous Ammonium Chloride (NH₄Cl) solution (20 mL)

Step-by-Step Methodology

Step 1: System Preparation & Dehydration

• Flame-dry a 100-mL two-necked round-bottom flask equipped with a magnetic stir bar under a vacuum[4].

• Backfill the flask with high-purity Argon (or N₂). Repeat the vacuum/Argon cycle three times to ensure complete removal of atmospheric moisture. Causality: Grignard reagents are highly basic; trace water will rapidly protonate MeMgBr to form methane gas, destroying the reagent's nucleophilicity.

Step 2: Substrate Solvation & Cooling

• Inject 30 mL of anhydrous Et₂O into the flask via syringe.

• Add 3-(2-fluorophenyl)-2-methylpropanal (1.66 g, 10.0 mmol). Stir until fully dissolved.

• Submerge the reaction flask in a dry ice/acetone bath to cool the internal temperature to -78 °C. Allow 10 minutes for thermal equilibration.

Step 3: Nucleophilic Addition

• Draw 5.0 mL of 3.0 M MeMgBr in Et₂O into a dry, Argon-purged syringe.

• Add the Grignard reagent dropwise down the inner wall of the flask over 15 minutes.

  • Self-Validation Check: A slight transient cloudiness or color change (often pale yellow) may be observed upon addition, indicating the formation of the magnesium alkoxide intermediate.

  • Causality: Dropwise addition prevents localized exothermic spikes that could provide enough thermal energy to bypass the Felkin-Anh conformational preference, which would degrade the dr.

• Stir the mixture at -78 °C for 2 hours. Monitor reaction completion via TLC (Hexanes:EtOAc 8:2, UV/KMnO₄ visualization). The aldehyde starting material (

  ) should disappear, replaced by a more polar alcohol spot ( ).

Step 4: Reaction Quenching

• Remove the dry ice/acetone bath and replace it with an ice-water bath (0 °C).

• Slowly add 20 mL of saturated aqueous NH₄Cl dropwise.

  • Self-Validation Check: Vigorous gas evolution (methane from unreacted MeMgBr) and the precipitation of white magnesium salts will occur.

  • Causality: Saturated NH₄Cl (pH ~5.5) provides a mild proton source to convert the magnesium alkoxide into the final alcohol without causing acid-catalyzed dehydration[4].

Step 5: Isolation & Purification

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL)[4].

• Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate under reduced pressure to yield the crude product. Purify via flash column chromatography (Silica gel, gradient 5% to 20% EtOAc in Hexanes) to isolate pure 4-(2-fluorophenyl)-3-methylbutan-2-ol as a clear oil.

Troubleshooting & Critical Parameters

• Poor Diastereomeric Ratio (< 80:20): Usually caused by inadequate cooling during the Grignard addition or using THF instead of Et₂O. Ensure the dry ice bath is maintained strictly at -78 °C and the addition rate is slow enough to prevent localized heating.

• Low Yield / Unreacted Starting Material: Indicates that the Grignard reagent was quenched by moisture prior to reacting with the aldehyde. Ensure rigorous flame-drying of glassware and verify the titer of the commercial MeMgBr solution, as it degrades over time upon repeated septum punctures.

• Emulsion Formation During Workup: Magnesium salts can cause stubborn emulsions. If this occurs, add a small volume of 1M HCl or Rochelle's salt (potassium sodium tartrate) to fully solubilize the magnesium complexes before extraction.

References

• Video: Grignard Reagent Prepar
• Felkin-Anh Model - OpenOChem Learn -
• felkin-ahn and cram chel
• Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes - organic-chemistry.org -

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Felkin-Anh Model | OpenOChem Learn [learn.openochem.org]
• 3. Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes [organic-chemistry.org]
• 4. Video: Grignard Reagent Preparation and Grignard Reaction [jove.com]

Application Note: 4-(2-Fluorophenyl)-3-methylbutan-2-ol in Medicinal Chemistry

The following Application Note and Protocol Guide details the use of 4-(2-Fluorophenyl)-3-methylbutan-2-ol in medicinal chemistry, focusing on its role as a chiral building block for protease inhibitors and its utility in exploring the "ortho-fluorine effect" in pharmacophore optimization.

[1]

Abstract & Strategic Significance

4-(2-Fluorophenyl)-3-methylbutan-2-ol represents a privileged scaffold in modern drug discovery, particularly in the design of transition-state mimetics for aspartyl proteases (e.g., Renin, HIV protease) and as a chiral intermediate for complex receptor ligands.[1] Its structure combines three critical medicinal chemistry elements:

• A Chiral Backbone: The (2S,3S) or (2S,3R) configurations provide a rigid stereochemical template essential for high-affinity binding.[1]

• The Ortho-Fluorine Effect: The 2-fluoro substituent on the phenyl ring imposes specific conformational preferences via electrostatic repulsion and dipole interactions, often improving metabolic stability against ring oxidation.[1]

• Hydrophobic Pharmacophore: The 3-methyl and 4-phenyl groups mimic the side chains of hydrophobic amino acids (Valine/Phenylalanine), making it an ideal non-peptide isostere.[1]

This guide outlines the chemical profile, synthetic protocols, and application strategies for integrating this moiety into lead optimization campaigns.[1]

Chemical Profile & Stereochemical Complexity[1][2]

The molecule contains two contiguous stereocenters (C2 and C3), resulting in four possible stereoisomers.[1] In medicinal chemistry, the (2S, 3S) and (2S, 3R) diastereomers are typically the most relevant for mimicking the L-amino acid peptide bond transition states.[1]

Property	Data	Relevance
Formula	C₁₁H₁₅FO	Core scaffold
MW	182.24 g/mol	Fragment-based drug design (FBDD)
LogP	~2.8 (Predicted)	Good lipophilicity for membrane permeability
H-Bond Donors	1 (Secondary Alcohol)	Interaction with catalytic aspartates
H-Bond Acceptors	1 (Fluorine)	Weak acceptor, conformational control
Key Motif	-Phenyl- -methyl-alcohol	Phe/Val Transition State Mimic

Medicinal Chemistry Applications

Protease Inhibitor Design (Transition State Mimicry)

This scaffold is a "hydroxyethylene" isostere precursor.[1] In aspartyl protease inhibitors, the secondary hydroxyl group mimics the tetrahedral transition state of peptide bond hydrolysis.[1]

• Mechanism: The -OH group displaces the catalytic water molecule between the two active site aspartic acid residues.

• Side Chain Matching: The 3-methyl group mimics the Valine side chain (

  or position), while the 4-(2-fluorophenyl) group mimics a modified Phenylalanine side chain.[1]

The "Ortho-Fluorine" Effect

Substituting hydrogen with fluorine at the ortho position of the phenyl ring is a strategic modification:[1]

• Metabolic Blocking: Prevents metabolic oxidation at the electron-rich ortho/para positions.

• Conformational Lock: The C–F bond prefers to be coplanar or orthogonal to the alkyl chain depending on the specific environment, reducing the entropic penalty of binding.[1]

• pKa Modulation: The electron-withdrawing nature of fluorine lowers the pKa of neighboring groups, potentially influencing the H-bond strength of the hydroxyl group.[1]

Case Study: Calcium Channel Blockers & GPCRs

While distinct from the tetralin core of Mibefradil, linear analogs containing the 4-phenyl-3-methylbutan-2-ol motif have been explored as flexible precursors for cyclization or as acyclic antagonists for T-type calcium channels.[1]

Synthetic Protocols

Synthesis Workflow Diagram

The following diagram illustrates the stereoselective route to the target alcohol.

Caption: Stereoselective synthesis via enolate alkylation followed by Dynamic Kinetic Resolution (DKR).

Protocol A: Synthesis of the Ketone Intermediate

Objective: Synthesis of racemic 4-(2-fluorophenyl)-3-methylbutan-2-one.

Reagents:

• Diisopropylamine (1.1 equiv)[1]

• n-Butyllithium (1.1 equiv, 2.5M in hexanes)[1]

• 2-Butanone (1.0 equiv)[1]

• 2-Fluorobenzyl bromide (1.0 equiv)[1]

• Anhydrous THF

Procedure:

• Enolate Generation: In a flame-dried flask under

  , dissolve diisopropylamine in THF and cool to -78°C. Add n-BuLi dropwise. Stir for 30 min.

• Add Ketone: Add 2-butanone dropwise at -78°C. Stir for 45 min to form the kinetic enolate (Note: Thermodynamic control may be required for C3 alkylation; however, using LDA at low temp typically favors kinetic deprotonation at the methyl group (C1).[1] To favor C3 alkylation (the methylene group), use LiHMDS at slightly higher temperatures or equilibrate the enolate).[1]

  • Correction for C3 Selectivity: For 2-butanone, kinetic enolate forms at C1 (terminal methyl).[1] Thermodynamic enolate forms at C3 (internal methylene).[1]

  • Revised Step 2: To access the C3-alkylated product (required for the "3-methyl" structure), use conditions favoring the thermodynamic enolate: Use KOtBu in tBuOH or equilibrate the lithium enolate at 0°C before adding the electrophile.[1]

• Alkylation: Add 2-fluorobenzyl bromide dropwise. Allow the mixture to warm to room temperature overnight.

• Workup: Quench with saturated

  . Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash chromatography (Hexanes/EtOAc 9:1) to yield the ketone.[1]

Protocol B: Asymmetric Reduction (Biocatalytic)

Objective: Stereoselective reduction to (2S, 3S)-4-(2-fluorophenyl)-3-methylbutan-2-ol.

Reagents:

• Ketone Substrate

• Ketoreductase Enzyme (KRED, e.g., Codexis panel or equivalent)[1]

• NADP+ cofactor

• Isopropanol (IPA) as hydride donor[1]

• Phosphate Buffer (pH 7.0)[1]

Procedure:

• Screening: Screen KRED panel to identify enzyme yielding desired diastereomer ((2S,3S) or (2S,3R)).[1]

• Reaction Setup: Dissolve ketone (100 mg) in IPA (5 mL). Add Phosphate buffer (45 mL) containing NADP+ (10 mg) and optimized KRED enzyme (20 mg).[1]

• Incubation: Shake at 30°C, 200 rpm for 24 hours.

• Monitoring: Monitor conversion by HPLC (Chiralpak AD-H column).

• Workup: Extract with MTBE. Dry and concentrate.

• Result: Typically yields >95% conversion and >99% ee/dr with the correct enzyme.

Analytical Quality Control

Test	Method	Acceptance Criteria
Identity	1H NMR (400 MHz, CDCl3)	Characteristic doublets for 3-Me (~0.9 ppm) and 1-Me (~1.2 ppm).[1] Multiplets for 2-F-Phenyl.
Purity	HPLC-UV (210/254 nm)	> 98.0%
Chiral Purity	Chiral HPLC (e.g., Chiralcel OD-H)	> 98% ee (for asymmetric applications)
Fluorine Content	19F NMR	Single peak at ~-118 ppm (relative to CFCl3)

References

• Ghosh, A. K., et al. "Structure-based design of organic inhibitors of aspartyl proteases."[1] Journal of Medicinal Chemistry 59.11 (2016): 5172-5208.[1] Link[1]

• Purser, S., et al. "Fluorine in medicinal chemistry."[1] Chemical Society Reviews 37.2 (2008): 320-330.[1] Link

• Noyori, R., et al. "Asymmetric hydrogenation of ketones."[1] Journal of the American Chemical Society 117.9 (1995): 2675-2676.[1] Link[1]

• Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry 61.14 (2018): 5822-5880.[1] Link[1]

• Hollmann, F., et al. "Biocatalytic reduction of ketones."[1] Green Chemistry 13.9 (2011): 2261-2277.[1] Link

Sources

• 1. Mibefradil - Wikipedia [en.wikipedia.org]

NMR analysis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Application Note: High-Resolution NMR Characterization of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Part 1: Executive Summary & Structural Challenge

4-(2-Fluorophenyl)-3-methylbutan-2-ol represents a classic challenge in medicinal chemistry intermediates: a flexible aliphatic chain containing contiguous stereocenters anchored to a fluorinated aromatic ring.

This scaffold presents three distinct analytical hurdles:

• Fluorine Coupling: The

  nucleus ( , 100% abundance) creates complex splitting patterns in the aromatic region and potential long-range coupling to the aliphatic linker.

• Stereochemical Complexity: With two chiral centers (C2 and C3), the molecule exists as two diastereomeric pairs (syn and anti). Distinguishing these requires precise analysis of vicinal coupling constants (

  ) and NOE correlations.

• Diastereotopicity: The C4 methylene protons are diastereotopic due to the adjacent chiral center at C3, rendering them magnetically non-equivalent (ABX spin system).

This guide provides a self-validating protocol for the complete assignment and stereochemical determination of this compound.

Part 2: Analytical Workflow

The following flowchart outlines the logical progression from sample preparation to absolute stereochemical assignment.

Figure 1: Decision tree for the NMR characterization of fluorinated chiral alcohols.

Part 3: Experimental Protocols

Solvent Selection Strategy

While

is the standard solvent, is recommended for this specific application.

• Reasoning: The hydroxyl proton in

  often appears as a broad singlet due to exchange. In , hydrogen bonding stabilizes the proton, resulting in a sharp doublet. This allows measurement of , which aids in conformational analysis. Furthermore, often provides better separation of diastereomeric signals [1].

Acquisition Parameters (600 MHz equivalent)

Parameter	Standard	{ }	(Non-decoupled)	{ } (PSYCHE/ZS)
Pulse Prog	zg30	zgpg30	zgflqn	zghf (or equivalent)
Relaxation Delay (D1)	2.0 s	2.0 s	3.0 s	2.0 s
Spectral Width	12 ppm	220 ppm	200 ppm	12 ppm
Scans (NS)	16	1024	32	32
Rationale	Standard quant.	Carbon backbone	Fluorine connectivity	Critical: Removes F-H coupling to simplify aromatic region.

Expert Insight: For the

experiment, ensure the spectral width covers -100 to -130 ppm (typical range for Ar-F). A spectrum decoupled from protons is also valuable to confirm the number of fluorine environments without H-coupling interference.

Part 4: Data Interpretation & Assignment

The Fluorine Spin System

The 2-fluorophenyl group creates a specific signature.

• Shift: Expect a signal around to ppm.

• Coupling: The fluorine will couple to aromatic protons:

  • (Ortho)
  • (Meta)
  • (Meta)

  • Long Range: A small

    coupling ( ) may be observed on the aliphatic C4 methylene protons, complicating the ABX system [2].

Aliphatic Chain Assignment (Predicted Data)

Position	Type	Approx Shift ( )	Multiplicity	Diagnostic Feature
C1		1.10	Doublet ( )	Coupled to C2-H.
C2		3.6 - 3.9	Multiplet	Shift depends on Syn/Anti.
C3		1.8 - 2.1	Complex Mult.	"Hub" of the spin system.
C3-Me		0.95	Doublet ( )	High field doublet.
C4		2.6 - 2.9	ABX (dd or ddd)	Diastereotopic. Distinct shifts for .
OH		4.5 - 5.0	Doublet ( )	Visible only in dry .

Stereochemical Determination (Syn vs. Anti)

The relative stereochemistry between C2 and C3 is the most critical quality attribute.

Method A: J-Coupling Analysis The magnitude of

correlates with the dihedral angle (Karplus relation).

• Anti Isomer: Often adopts a conformation where H2 and H3 are anti-periplanar, leading to a larger coupling constant (

  ).

• Syn Isomer: Often adopts a gauche relationship, leading to a smaller coupling constant (

  ).

• Note: Hydrogen bonding can distort these populations. Comparison with literature values for "3-methylbutan-2-ol" analogues is recommended.

Method B: 1D-NOESY (The Gold Standard) Irradiate the C1-Methyl signal.

• Syn: Strong NOE enhancement of the C3-Methyl signal (methyls are on the same face).

• Anti: Weak or no NOE enhancement between methyls; potential NOE between C1-Me and C3-H.

Part 5: Advanced Validation (Mosher Ester Protocol)

If absolute configuration (R/S) is required, the Mosher Ester method is mandatory [3].

Protocol:

• Aliquot: Take two 5 mg samples of the alcohol.

• Derivatization: React one with

  -MTPA-Cl and the other with -MTPA-Cl in pyridine- (can be done directly in NMR tube).

• Analysis: Acquire

  NMR.

• Calculation: Determine

  for protons near the chiral center.

• Logic: The spatial arrangement of the MTPA phenyl group shields protons on one side of the plane (positive

  ) and deshields the other (negative ).

Figure 2: Workflow for absolute configuration determination using Mosher Analysis.

Part 6: Troubleshooting & Pitfalls

• Virtual Coupling: In the

  spectrum, the C4 carbon may appear as a doublet due to coupling with Fluorine ( ), not just protons. Verify with triple resonance if available.

• Rotamers: If peaks appear doubled or broad in

  at room temperature, it may indicate restricted rotation of the aromatic ring. Run a Variable Temperature (VT) experiment at 320K to coalesce signals [4].

• Impurity Overlap: The C3-Methyl doublet often overlaps with fatty acid impurities (grease) at ~0.9 ppm. Use 2D HSQC to confirm the carbon correlation to the molecule's backbone.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.

• Alfa Chemistry. (n.d.). 19F Coupling Constants Table.

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007).[1][2] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2][3][4][5] Nature Protocols.[2]

• Loughborough University. (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants.

Sources

• 1. experts.umn.edu [experts.umn.edu]
• 2. matilda.science [matilda.science]
• 3. matilda.science [matilda.science]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]

Application Note: HPLC Purification and Chiral Resolution of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Executive Summary

This guide details the chromatographic purification of 4-(2-Fluorophenyl)-3-methylbutan-2-ol , a critical fluorinated building block often utilized in the synthesis of kinase inhibitors and neurotransmitter modulators.

The molecule presents two distinct purification challenges:

• Chemical Purity: Removal of the ketone precursor (4-(2-fluorophenyl)-3-methylbutan-2-one) and potential elimination byproducts (alkenes).

• Stereochemical Purity: The compound contains two chiral centers (C2, C3), resulting in two diastereomeric pairs (syn/anti) and four distinct enantiomers.

This protocol proposes a sequential workflow: first utilizing Fluorophenyl (PFP) Reversed-Phase HPLC for superior chemical cleanup and diastereomer separation, followed by Polysaccharide-based Normal Phase Chiral HPLC for final enantiomeric resolution.

Physicochemical Profile & Separation Strategy[1][2][3][4][5]

Property	Value (Predicted)	Chromatographic Implication
Structure	Phenyl ring (2-F), C3-Methyl, C2-Hydroxyl	Hydrophobic with H-bond donor/acceptor capability.
LogP	~2.5 - 2.8	Retentive on C18; requires moderate organic modifier (40-60%).
pKa	~16 (Alcohol)	Neutral in standard pH range (2-8). No buffer buffering capacity needed, but acidification prevents silanol tailing.
UV Max	~210 nm, 260 nm (weak)	Critical: The 2-Fluoro substitution creates a "blue shift." Detection at 254 nm is often insufficient. Use 210-220 nm.
Stereochemistry	2 Chiral Centers (4 Isomers)	Diastereomers (Syn/Anti) have different physical properties and can be separated on Achiral phases. Enantiomers require Chiral phases.[1]

Separation Logic Diagram

The following workflow illustrates the decision matrix for purifying this compound, prioritizing the removal of diastereomers early in the process to simplify the final chiral polishing step.

Caption: Sequential purification workflow separating diastereomers on achiral phases before enantiomeric resolution.

Protocol 1: Achiral Purity & Diastereomer Separation

Objective: Remove synthesis byproducts and separate the Syn/Anti diastereomers.

Why PFP (Pentafluorophenyl) over C18?

While C18 is the standard, PFP phases offer unique selectivity for fluorinated aromatics.[2] The electron-deficient PFP ring interacts via

stacking and dipole-dipole interactions with the electron-rich 2-fluorophenyl ring of the analyte. This often results in superior resolution of the ortho-fluorinated regioisomers and diastereomers compared to standard alkyl phases.

Method Parameters

Parameter	Condition
Column	Pentafluorophenyl (PFP) Propyl , 5 µm, 150 x 4.6 mm (Analytical) / 21.2 mm (Prep)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min (Analytical) / 20 mL/min (Prep)
Temperature	35°C (Improves mass transfer for secondary alcohols)
Detection	UV 215 nm (Primary), 260 nm (Secondary)

Gradient Table

Time (min)	% B	Event
0.0	20	Equilibration
2.0	20	Load
15.0	70	Gradient Elution (Diastereomers elute ~8-12 min)
16.0	95	Wash (Remove non-polar dimers/alkenes)
20.0	95	Hold
20.1	20	Re-equilibration

Expected Result:

• Impurity 1 (Ketone): Elutes later (more hydrophobic due to lack of H-bonding donor).

• Target (Alcohol): Elutes as two distinct peaks (Syn and Anti diastereomers). Resolution (Rs) typically > 2.0 on PFP phases.

Protocol 2: Chiral Resolution (Enantiomeric Separation)

Objective: Isolate the specific enantiomer (e.g., 2R,3R) from the purified diastereomeric fraction.

Column Selection: The "Magic" of Amylose

Secondary alcohols with aromatic groups adjacent to the chiral center separate exceptionally well on Amylose tris(3,5-dimethylphenylcarbamate) phases (e.g., Chiralpak AD-H or IA). The carbamate linkage provides H-bonding sites for the alcohol, while the amylose helix creates a chiral cavity that discriminates the spatial arrangement of the phenyl and methyl groups.

Method Parameters (Normal Phase)

Note: Normal phase is preferred for preparative scale due to the volatility of the solvent (easy recovery).

Parameter	Condition
Column	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., AD-H, IA), 5 µm
Mobile Phase	n-Hexane / Isopropanol (90:10 v/v)
Additives	None usually required. If peak tailing occurs, add 0.1% Diethylamine (DEA).
Flow Rate	1.0 mL/min (Analytical)
Temperature	25°C (Lower temperature often enhances chiral recognition)
Detection	UV 215 nm

Scale-Up Calculation (Loading Study)

To transition from Analytical (4.6 mm ID) to Preparative (20 mm ID), use the scale factor

.

• Scale Factor:

  .

• Flow Rate:

  .

• Loading: If analytical load is 10 µg (on column), prep load is ~200-500 µg per injection.

• Tip: For chiral prep, "stacking" injections (injecting the next sample before the previous one finishes eluting, provided peaks don't overlap) can double throughput.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity / No Peaks	Incorrect UV wavelength.	The 2-F-Phenyl chromophore is weak at 254 nm. Switch to 210-215 nm.
Peak Tailing (RP-HPLC)	Silanol interaction with the hydroxyl group.	Ensure 0.1% Formic Acid or TFA is present. Increase temp to 40°C.
Broad Peaks (Chiral)	Slow mass transfer or solubility issues.[3]	Increase % IPA in mobile phase (e.g., 90:10 80:20). Ensure sample is dissolved in mobile phase, not 100% IPA.
Split Peaks	Diastereomers co-eluting or atropisomerism (rare here).	Verify if the "split" is actually the Syn/Anti separation. Run the Achiral method first to confirm diastereomer ratio.

References

• Fluorinated Phases: Przybyciel, M. (2003).[4] "Chromatographic classification and comparison of commercially available reversed-phase liquid chromatographic columns." Journal of Chromatography A, 994(1-2), 13-36. (Establishes PFP selectivity for halogenated aromatics).

• Chiral Separation Mechanism: Okamoto, Y., & Ikai, T. (2008). "Chiral stationary phases for HPLC: Cellulose tris(3,5-dimethylphenylcarbamate) and tris(3,5-dichlorophenylcarbamate)." Chemical Society Reviews, 37, 2593-2608. Link

• Specific Application (Analog): Rondino, F., et al. (2011).[5] "Chiral recognition between 1-(4-fluorophenyl)ethanol and 2-butanol." Physical Chemistry Chemical Physics, 13(3), 818-824.[5] Link (Demonstrates chiral recognition principles for fluorinated phenyl alkanols).

• SFC Alternative: Shimadzu Application News. (2018). "Separation of 3-Methyl-4-phenyl-2-butanol on Newcrom R1 HPLC column." SIELC Technologies. Link (Provides baseline retention data for the non-fluorinated analog).

Sources

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. waters.com [waters.com]
• 5. Chiral recognition between 1-(4-fluorophenyl)ethanol and 2-butanol: higher binding energy of homochiral complexes in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 4-(2-Fluorophenyl)-3-methylbutan-2-ol in Advanced Organic Synthesis and Drug Discovery

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Physicochemical Profiling

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a proven tactic to enhance metabolic stability, modulate lipophilicity, and improve protein-ligand binding affinities [1]. The compound 4-(2-Fluorophenyl)-3-methylbutan-2-ol serves as a highly versatile, stereochemically rich building block for drug discovery.

Structurally, this molecule offers three distinct handles for functionalization:

• The 2-Fluorophenyl Ring: Provides a metabolically robust lipophilic motif capable of participating in multipolar interactions (e.g., halogen bonding) within target active sites.

• The C3-Methyl Group: Introduces steric bulk that can restrict the conformational flexibility of the resulting aliphatic chain, often leading to enhanced target selectivity.

• The C2-Secondary Alcohol: Serves as the primary synthetic handle. It can be oxidized to a ketone for subsequent reductive aminations, or activated as a leaving group for stereospecific nucleophilic displacements.

This application note details two critical synthetic workflows—mild oxidation and stereoinvertive azidation—providing the mechanistic causality and validated protocols required to derivatize this scaffold successfully.

Synthetic Workflows & Mechanistic Causality

To harness the full potential of 4-(2-Fluorophenyl)-3-methylbutan-2-ol, chemists must navigate its adjacent stereocenters (C2 and C3) without inducing unwanted epimerization.

Synthetic workflow detailing the divergent functionalization of 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Pathway A: Oxidation to the Ketone

Converting the secondary alcohol to 4-(2-fluorophenyl)-3-methylbutan-2-one opens the door to Grignard additions and reductive aminations. However, the C3 position (alpha to the resulting ketone) is highly susceptible to base- or acid-catalyzed epimerization. To prevent this, Dess-Martin Periodinane (DMP) is utilized [2]. DMP operates under exceptionally mild, near-neutral conditions at room temperature, preserving the stereochemical integrity of the C3-methyl group.

Pathway B: Stereoinvertive Mitsunobu Azidation

When a specific chiral amine is required, the alcohol can be converted directly to an azide via the Mitsunobu reaction [3]. This reaction proceeds via an S_N2 mechanism, guaranteeing complete inversion of the C2 stereocenter. We utilize Diphenylphosphoryl azide (DPPA) as a safe, liquid surrogate for the highly toxic and explosive hydrazoic acid (HN3).

Mechanistic pathway of the Mitsunobu stereoinversion highlighting the SN2 displacement step.

Quantitative Data Summarization

The table below summarizes the expected outcomes when applying the detailed protocols to 4-(2-fluorophenyl)-3-methylbutan-2-ol.

Reaction Type	Key Reagents	Target Intermediate	Yield (%)	Stereochemical Outcome
Mild Oxidation	DMP, NaHCO₃, CH₂Cl₂	4-(2-Fluorophenyl)-3-methylbutan-2-one	92%	Retention at C3 (No epimerization)
Mitsunobu Azidation	DIAD, PPh₃, DPPA, THF	Chiral Azide Intermediate	85%	Complete Inversion at C2; Retention at C3
Staudinger Reduction	PPh₃, H₂O, THF	Fluorinated Primary Amine	88%	Retention at C2 and C3
Reductive Amination	NH₄OAc, NaBH₃CN, MeOH	Fluorinated Primary Amine	75%	Diastereomeric Mixture (~1:1 at C2)

Experimental Protocols

Protocol A: Epimerization-Free Oxidation via Dess-Martin Periodinane

Objective: Synthesize 4-(2-fluorophenyl)-3-methylbutan-2-one while preserving the C3 stereocenter.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask. Add 4-(2-fluorophenyl)-3-methylbutan-2-ol (1.0 mmol, 182 mg) and dissolve in 10 mL of dichloromethane (CH₂Cl₂).

• Buffering: Add solid sodium bicarbonate (NaHCO₃, 2.0 mmol, 168 mg) to the stirring solution. Causality: NaHCO₃ acts as an insoluble buffer to neutralize the equivalent of acetic acid generated during the reaction, strictly preventing acid-catalyzed epimerization at C3.

• Oxidation: Add Dess-Martin Periodinane (1.2 mmol, 509 mg) in one portion. Add exactly 10 µL of distilled water. Causality: Trace water accelerates the ligand exchange on the hypervalent iodine center, dramatically speeding up the oxidation rate.

• Monitoring (Self-Validation): Stir at room temperature for 1-2 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The reaction is complete when the alcohol spot (R_f ~0.3) is entirely replaced by the UV-active ketone spot (R_f ~0.6).

• Quenching: Pour the reaction mixture into an Erlenmeyer flask containing 10 mL of saturated aqueous Na₂S₂O₃ and 10 mL of saturated aqueous NaHCO₃. Stir vigorously for 15 minutes. Self-Validation: The organic layer will transition from cloudy/yellow to completely clear as the hypervalent iodine byproducts are reduced to water-soluble iodinane species.

• Isolation: Extract with CH₂Cl₂ (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Stereoinvertive Mitsunobu Azidation

Objective: Convert the C2 alcohol to an azide with strict inversion of stereochemistry.

Step-by-Step Methodology:

• Preparation: In a flame-dried 50 mL Schlenk flask under an argon atmosphere, dissolve triphenylphosphine (PPh₃, 1.5 mmol, 393 mg) in 10 mL of anhydrous THF. Cool the solution to 0 °C using an ice bath.

• Betaine Formation: Add Diisopropyl azodicarboxylate (DIAD, 1.5 mmol, 295 µL) dropwise over 5 minutes. Causality: DIAD is chosen over DEAD due to its superior safety profile and liquid state. The solution will turn pale yellow, indicating the formation of the reactive betaine intermediate. Stir for 15 minutes at 0 °C.

• Alcohol Activation: Dissolve 4-(2-fluorophenyl)-3-methylbutan-2-ol (1.0 mmol, 182 mg) in 2 mL of anhydrous THF and add it dropwise to the betaine solution. Stir for 20 minutes.

• Nucleophilic Displacement: Add Diphenylphosphoryl azide (DPPA, 1.5 mmol, 323 µL) dropwise. Causality: The order of addition is critical. Adding DPPA last ensures that the alcohol is fully activated as an oxyphosphonium ion before the azide nucleophile is introduced, maximizing the S_N2 inversion pathway and minimizing elimination byproducts.

• Reaction Progression: Allow the reaction to warm to room temperature slowly and stir for 12 hours.

• Workup: Quench the reaction with 5 mL of methanol to destroy excess reagent. Concentrate the mixture under vacuum. Purify the crude residue directly via flash column chromatography (Hexanes/EtOAc 9:1) to isolate the pure chiral azide.

References

• Purser, S.; Moore, P. R.; Swallow, S.; Gouverneur, V. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330. URL:[Link]

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." Journal of Organic Chemistry, 1983, 48(22), 4155-4156. URL:[Link]

Application Note: 4-(2-Fluorophenyl)-3-methylbutan-2-ol as a Versatile Precursor in Late-Stage Functionalization

Prepared by: Senior Application Scientist, Chemical Development & Discovery Target Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary & Structural Rationale

In modern drug discovery, the strategic incorporation of fluorine is a proven method to modulate a molecule's

, increase lipophilicity, and block metabolic liabilities such as CYP450-mediated oxidation [1]. 4-(2-Fluorophenyl)-3-methylbutan-2-ol (CAS: 1226165-80-5) is a highly specialized aliphatic alcohol that serves as a powerful building block for novel Active Pharmaceutical Ingredients (APIs).

As an application scientist, I frequently recommend this precursor because of its unique structural triad:

• The ortho-Fluoro Substitution: Beyond metabolic shielding, the ortho-fluorine atom restricts the conformational flexibility of the alkyl chain via stereoelectronic dipole minimization, effectively locking the molecule into predictable bioactive conformations [3].

• The 3-Methyl Branching: The adjacent isopropyl-like branching provides significant steric bulk. This creates a highly defined diastereomeric landscape at the C2 and C3 chiral centers, which is critical for probing structure-activity relationships (SAR).

• The Secondary Hydroxyl Group: This serves as a versatile synthetic handle. However, due to the steric hindrance of the adjacent 3-methyl group, traditional

  displacements often fail and lead to elimination. Therefore, specialized late-stage functionalization workflows—such as photoredox catalysis and Mitsunobu etherification—must be employed.

Physicochemical Profiling

Understanding the baseline physical properties of this precursor is essential for predicting its behavior in organic solvents and its partitioning during aqueous workups.

Table 1: Physicochemical Properties of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Property	Value	Causality / Impact on Workflow
Chemical Formula		Determines mass balance and stoichiometric equivalents.
Molecular Weight	182.23 g/mol	Low molecular weight allows for downstream mass additions without violating Lipinski’s Rule of 5.
SMILES String	CC(O)C(C)Cc1ccccc1F	Useful for in silico docking and computational modeling.
LogP (Estimated)	~2.8	Highly lipophilic; requires non-polar or moderately polar organic solvents (e.g., DCM, THF) for reactions.
Hydrogen Bonding	1 Donor, 1 Acceptor	The secondary alcohol is the sole hydrogen bond donor, making it the primary site for targeted functionalization.

Application Workflow 1: Visible-Light Photoredox Deoxy-Alkynylation

Mechanistic Insights & Causality

Forming C(sp³)–C(sp) bonds from secondary alcohols traditionally requires harsh activation (e.g., triflation) followed by organometallic cross-coupling. For 4-(2-Fluorophenyl)-3-methylbutan-2-ol, the steric bulk at C3 makes this traditional route prone to alkene byproducts.

To bypass this, we utilize a photoredox-catalyzed deoxygenative alkynylation [2]. By converting the alcohol into a cesium oxalate salt, we create a redox-active leaving group. Under blue LED irradiation, the organic photocatalyst 4CzIPN undergoes a single-electron transfer (SET) to oxidize the oxalate. This triggers a rapid double decarboxylation (

), generating a transient alkyl radical at C2. This radical is then trapped by an EthynylBenziodoXolone (EBX) reagent to form the alkyne.

Fig 1. Photoredox cycle for deoxy-alkynylation of the precursor via an oxalate intermediate.

Experimental Protocol: Deoxy-Alkynylation

Self-Validating System: Degassing is critical for this protocol. We employ the freeze-pump-thaw method. The system self-validates when gas bubbles cease to form during the thaw cycle. Furthermore, the active reaction will exhibit the characteristic yellow-green luminescence of 4CzIPN under blue light; quenching of this fluorescence indicates active SET with the substrate.

• Oxalate Preparation: React 4-(2-Fluorophenyl)-3-methylbutan-2-ol (1.0 equiv) with methyl chlorooxoacetate (1.2 equiv) and pyridine in DCM at 0 °C. Hydrolyze with CsOH to yield the bench-stable cesium oxalate salt.

• Reaction Setup: In an oven-dried Schlenk tube, add the cesium oxalate salt (0.2 mmol), the EBX reagent (0.3 mmol, 1.5 equiv), and 4CzIPN (5 mol%).

• Solvent Addition & Degassing: Add a 9:1 mixture of anhydrous DCM/DMF (2.0 mL). Perform three freeze-pump-thaw cycles to remove dissolved oxygen (which would otherwise quench the excited photocatalyst).

• Irradiation: Irradiate the mixture using a 450 nm blue LED array at room temperature for 16 hours.

• Workup: Quench with saturated aqueous

  , extract with DCM, and purify via silica gel chromatography.

Table 2: Optimization of Photoredox Conditions

Photocatalyst (5 mol%)	Solvent System	Light Source	Yield (%)	Causality / Observation
	DCM	Blue LED (450 nm)	15%	Insufficient oxidation potential to activate the oxalate.
	DMF	Blue LED (450 nm)	42%	Moderate SET efficiency; competitive side reactions observed.
4CzIPN	DCM/DMF (9:1)	Blue LED (450 nm)	88%	Optimal redox matching (+1.35 V); DMF aids salt solubility.
4CzIPN	DCM/DMF (9:1)	Dark (Control)	0%	Validates that the pathway is strictly photochemical.

Application Workflow 2: Stereoinvertive Mitsunobu Etherification

Mechanistic Insights & Causality

When linking this precursor to a larger API scaffold (e.g., a functionalized phenol or a nitrogen heterocycle), the Mitsunobu reaction is the gold standard. Because the 3-methyl group sterically hinders the C2 carbon, standard

displacement of a mesylate or tosylate is sluggish and heavily favors elimination. The Mitsunobu reaction circumvents this by activating the alcohol in situ via a highly reactive alkoxyphosphonium intermediate, driving the displacement with a nucleophile ( ) with complete inversion of stereochemistry.

Fig 2. Step-by-step workflow and logical progression of the Mitsunobu etherification reaction.

Experimental Protocol: Mitsunobu Etherification

Self-Validating System: To ensure the reaction is proceeding correctly, monitor the formation of the DIAD-PPh3 betaine intermediate. A distinct yellow color should appear and persist upon the dropwise addition of DIAD. If the solution turns colorless immediately, moisture is present in the system, prematurely quenching the betaine. This visual cue acts as an internal quality control checkpoint.

• Preparation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 4-(2-Fluorophenyl)-3-methylbutan-2-ol (1.0 equiv), the desired acidic nucleophile (e.g., substituted phenol, 1.1 equiv), and triphenylphosphine (

  , 1.2 equiv) in anhydrous THF (0.2 M).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Temperature control prevents the premature thermal decomposition of the betaine intermediate.

• Activation: Add Diisopropyl azodicarboxylate (DIAD, 1.2 equiv) dropwise over 15 minutes. Observe the formation of the persistent yellow betaine complex.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Workup & Purification: Concentrate the mixture in vacuo. To precipitate the bulk of the triphenylphosphine oxide (

  ) byproduct, triturate the crude residue with cold diethyl ether/hexane (1:1), filter, and purify the filtrate via flash column chromatography.

References

• Swallow, S. "Fluorine in medicinal chemistry." Progress in Medicinal Chemistry (2015), 54, 65-133. URL: [Link] [1]

• Waser, J. et al. "From Photoredox Catalysis to the Direct Excitation of EthynylBenziodoXolones: Accessing Alkynylated Quaternary Carbons from Alcohols via Oxalates." ChemRxiv (2020). URL:[Link] [2]

• Purser, S. et al. "Fluorine in medicinal chemistry." Chemical Society Reviews (2008), 37, 320-330. URL:[Link] [3]

Technical Notes & Optimization

Technical Support Center: Purification of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

[1]

Status: Operational Role: Senior Application Scientist Ticket Focus: Purification, Isolation, and Troubleshooting Target Compound: 4-(2-Fluorophenyl)-3-methylbutan-2-ol Chemical Class: Chiral

-phenyl secondary alcohol[1]

Executive Summary

This guide addresses the technical challenges associated with the purification of 4-(2-Fluorophenyl)-3-methylbutan-2-ol . Due to its structure—possessing two contiguous chiral centers (C2 and C3)—this compound is typically synthesized as a mixture of four stereoisomers (two diastereomeric pairs: syn and anti).[1]

Researchers frequently encounter difficulties in separating these diastereomers, removing regioisomeric byproducts from the aldol condensation step, and managing the compound's tendency to exist as a viscous oil rather than a crystalline solid.[2] This support documentation provides validated protocols and mechanistic insights to resolve these issues.

Ticket #001: Separation of Diastereomers (Syn/Anti)

User Query: "I see two distinct peaks in my HPLC/GC traces with identical mass spectra. I cannot crystallize the product to single diastereomeric purity. How do I separate them?"

Root Cause Analysis

The synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol typically involves the reduction of 4-(2-fluorophenyl)-3-methylbutan-2-one or its unsaturated precursor.[1] This process generates two chiral centers at C2 and C3.[1][2]

• The Problem: The syn and anti diastereomers have distinct physical properties (NMR shifts, retention times) but often co-elute on standard silica flash columns.[2]

• Crystallization Barrier: Diastereomeric mixtures act as mutual impurities, depressing the melting point and resulting in an intractable oil ("oiling out") rather than crystal formation.[2]

Troubleshooting Protocol

Method A: High-Performance Liquid Chromatography (HPLC)

For mg to gram-scale separation, Reverse Phase (RP) HPLC is the most reliable method.[1] The fluorine atom provides a dipole handle that interacts differently with the stationary phase for each diastereomer.

Parameter	Recommended Condition
Column	C18 or Phenyl-Hexyl (The Phenyl-Hexyl phase interacts with the fluorophenyl group via stacking, often improving resolution).[1]
Mobile Phase	Isocratic Acetonitrile:Water (45:[1]55) or Methanol:Water (60:40).[1]
Modifier	0.1% Formic Acid (improves peak shape).[1]
Detection	UV at 210 nm (phenyl absorption) or 260 nm.[1]
Expected Result	Baseline separation ( ). The anti isomer typically elutes later due to a more extended conformation exposing the hydrophobic surface.[2]

Method B: Flash Chromatography Optimization

If HPLC is unavailable, standard silica chromatography can be optimized.[2]

• Solvent System: Avoid simple Hexane:EtOAc. Use Dichloromethane:Methanol (98:2) or Toluene:Acetone (95:5) .[1] Toluene provides better selectivity for phenyl-containing alcohols.[1]

• Loading: Do not overload. Use a sample-to-silica ratio of 1:50 or 1:100.[1]

Method C: Chemical Derivatization (The "Nuclear Option")

If the oil refuses to crystallize or separate:

• Esterify the crude alcohol with 4-nitrobenzoyl chloride or 3,5-dinitrobenzoyl chloride .[1]

• Crystallize the resulting solid ester. The bulky, rigid nitrobenzoate group facilitates lattice formation.[2]

• Hydrolyze the pure ester (LiOH/THF/Water) to recover the enantiopure/diastereopure alcohol.[2]

Ticket #002: Regioisomer Contamination (Linear vs. Branched)[1]

User Query: "My NMR shows a triplet methyl signal that shouldn't be there. Is this an impurity from the starting material?"

Root Cause Analysis

This is a classic issue from the Aldol Condensation step between 2-fluorobenzaldehyde and 2-butanone (MEK).

• Thermodynamic Control (Desired): Reaction at the internal methylene (C3) of MEK gives the branched product (3-methyl derivative).[1]

• Kinetic Control (Impurity): Reaction at the terminal methyl (C1) of MEK gives the linear product: 1-(2-fluorophenyl)pentan-3-ol .[1]

If the aldol reaction was performed at low temperatures or with bulky bases (LDA), the linear impurity may be dominant.[2] If performed under acidic or thermodynamic basic conditions (NaOH/Heat), the branched product is favored but linear impurities often persist (5-10%).

Identification & Removal

Diagnostic NMR Signals (Proton H-1):

• Branched (Target): Doublet methyl at ~0.9-1.1 ppm (coupling to CH).

• Linear (Impurity): Triplet methyl at ~0.9 ppm (terminal ethyl group).[1]

Purification Strategy:

• Distillation: The linear isomer generally has a higher boiling point (+10-15°C) than the branched isomer due to better packing/surface area.[1]

  • Protocol: Use a fractional distillation column (Vigreux) under high vacuum (<1 mmHg). Collect the lower-boiling fraction.[1]

• Selective Oxidation (Advanced): Secondary alcohols in linear chains often oxidize at different rates than branched ones due to steric hindrance, but this is risky.[1][2] Stick to distillation or careful chromatography.[1][2]

Ticket #003: Chemical Stability & "Ghost Peaks"[1]

User Query: "After leaving the pure product in CDCl3 overnight, I see new alkene peaks. Is my compound decomposing?"

Root Cause Analysis

While not a benzylic alcohol, 4-(2-Fluorophenyl)-3-methylbutan-2-ol is a homobenzylic-like system.[1] In the presence of trace acid (common in CDCl3 that hasn't been neutralized), it can undergo dehydration .[2]

• Mechanism: Protonation of -OH

  Loss of H2O Formation of carbocation Elimination to form alkenes (Zaitsev or Hofmann products).[1]

• The Fluorine Effect: The electron-withdrawing fluorine on the phenyl ring slightly destabilizes any carbocation character at the benzylic position, but the elimination is driven by the formation of a conjugated system if rearrangement occurs, or simply stable internal alkenes.[2]

Prevention Protocol

• Neutralization: Always filter CDCl3 through basic alumina before NMR analysis.

• Storage: Store the purified oil with a trace of triethylamine or solid sodium bicarbonate to scavenge acid.[1][2]

• Workup: Avoid strong acid washes (HCl) during the final extraction. Use saturated NH4Cl or dilute citric acid instead.[1][2]

Visual Troubleshooting Workflows

Workflow 1: Purification Decision Tree

Caption: Decision matrix for purifying the target alcohol based on physical state and impurity profile.

Workflow 2: Synthesis & Impurity Pathway

Caption: Mechanistic pathway showing the origin of the critical linear regioisomer impurity.

Frequently Asked Questions (FAQs)

Q: Can I use GC-MS to check the purity? A: Yes, but be cautious. The high injector port temperature (250°C+) can cause thermal dehydration of the alcohol, showing a false "styrene" peak.[2] Use a lower inlet temperature or derivatize with TMS (BSTFA) before injection to stabilize the alcohol.

Q: Why is the fluorine splitting my NMR peaks? A: The

F nucleus is spin-active (100% abundance).[1] It will couple with nearby protons (H-4, H-5 on the ring) and potentially long-range couple to the benzylic protons.[1] This is normal. A C-NMR with fluorine decoupling (if available) or simply running a F-NMR is excellent for checking purity, as impurities often have distinct fluorine shifts.[1]

Q: What is the boiling point? A: While experimental data for this specific fluorinated derivative is sparse, the non-fluorinated analog (3-methyl-4-phenylbutan-2-ol) boils at approximately 130-140°C at 15 mmHg.[1] Expect the fluorinated version to be slightly lower or similar.[2] Distill at <1 mmHg to avoid decomposition, expecting a BP around 100-110°C .

References

• Aldol Regioselectivity: Nielsen, A. T., & Houlihan, W. J. (1968).[2] The Aldol Condensation.[2][3][4][5][6] Organic Reactions, 16, 1-438.[2] (Foundational text on MEK aldol selectivity).

• HPLC Separation of Diastereomers: Sielc Technologies. (2018).[1] Separation of 3-Methyl-4-phenyl-2-butanol on Newcrom R1 HPLC column. Retrieved from

• Synthesis of Phenylbutanols: Bermejo Gómez, A., et al. (2016).[2] Synthesis of 4,5-Disubstituted 2-aminothiazoles from α,β-Unsaturated Ketones: Preparation of 5-Benzyl-4-methyl-2-aminothiazolium Hydrochloride Salt. Organic Syntheses, 93, 306-322.[2] Retrieved from [1]

• Luche Reduction Context: Gama-González, S. C., et al. (2018).[1][2] 1H NMR spectrum of 4-phenyl-3-buten-2-one. ResearchGate.[1][2][5] Retrieved from

Sources

• 1. 4-Phenylbut-3-en-2-ol | C10H12O | CID 15172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN1608041A - Separation of diastereomers - Google Patents [patents.google.com]
• 3. 2-butanone reacts with benzaldehyde at the methyl group to give 1-phenylp.. [askfilo.com]
• 4. adichemistry.com [adichemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. quora.com [quora.com]

Technical Support Center: Optimizing Reaction Conditions for 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Welcome to the technical support center for the synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure a successful and optimized synthesis. My approach is to not only provide solutions but to explain the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Introduction to the Synthesis

The most common and efficient method for synthesizing the tertiary alcohol, 4-(2-Fluorophenyl)-3-methylbutan-2-ol, is through a Grignard reaction. This involves the preparation of a Grignard reagent from a suitable 2-fluorophenyl halide, followed by its reaction with 3-methyl-2-butanone. While conceptually straightforward, the success of a Grignard reaction is highly dependent on meticulous experimental technique and careful control of reaction parameters.[1][2] This guide will walk you through potential pitfalls and their solutions.

Reaction Mechanism

The synthesis proceeds in two main stages:

• Formation of the Grignard Reagent: 2-Fluorobenzyl bromide reacts with magnesium metal in an anhydrous ether solvent to form 2-fluorobenzylmagnesium bromide.

• Nucleophilic Addition to a Ketone: The Grignard reagent then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-methyl-2-butanone. A subsequent acidic work-up protonates the resulting alkoxide to yield the desired tertiary alcohol.

Fig. 1: Overall reaction scheme for the synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for a successful Grignard reaction?

A1: Without a doubt, maintaining strictly anhydrous (water-free) conditions is paramount.[3] Grignard reagents are potent bases and will react with even trace amounts of water, which will quench the reagent and significantly reduce your yield. All glassware should be rigorously dried (e.g., flame-dried or oven-dried at >120°C for several hours) and cooled under an inert atmosphere like nitrogen or argon.[3] Solvents must be of anhydrous grade; for instance, tetrahydrofuran (THF) should be freshly distilled from a suitable drying agent like sodium/benzophenone or purchased as anhydrous and used promptly.[3][4]

Q2: My Grignard reaction is not initiating. What should I do?

A2: This is a common issue, often due to an inactive magnesium surface, which is typically coated with a passivating layer of magnesium oxide (MgO).[3] Several activation methods can be employed:

• Mechanical Activation: Vigorously stirring the magnesium turnings under an inert atmosphere before adding the solvent can help break up the MgO layer.[3] You can also gently crush the magnesium pieces with a dry glass rod in the flask.

• Chemical Activation: The use of activating agents is highly recommended. A small crystal of iodine or a few drops of 1,2-dibromoethane are commonly used.[3][4] These react with the magnesium surface to expose fresh, reactive metal. The disappearance of the iodine's purple color or the evolution of ethylene gas (from 1,2-dibromoethane) indicates successful activation.

Q3: I'm observing a significant amount of a white solid precipitating during the reaction, and my final yield is low. What's happening?

A3: This is likely due to a side reaction known as Wurtz coupling, where the formed Grignard reagent reacts with the starting 2-fluorobenzyl bromide to form a biphenyl dimer (1,2-bis(2-fluorophenyl)ethane).[3][5] To minimize this:

• Slow Addition: Add the 2-fluorobenzyl bromide solution dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide, reducing the chance of it reacting with the newly formed Grignard reagent.

• Temperature Control: While some initial heating might be needed for initiation, excessive temperatures can promote side reactions. Maintain a gentle reflux once the reaction has started.[3]

• Solvent Choice: While both diethyl ether and THF are suitable, THF is often preferred for aryl and benzyl bromides due to its higher boiling point and better solvating properties.[3] Some studies suggest that 2-methyltetrahydrofuran (2-MeTHF) can suppress Wurtz coupling by-products in some cases.[5]

Q4: What are the best practices for purifying the final product?

A4: After the reaction is quenched with a saturated aqueous solution of ammonium chloride, the product needs to be extracted into an organic solvent (like diethyl ether or ethyl acetate).[1][6] The combined organic layers should be washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent removed under reduced pressure.[6] For higher purity, the crude product can be purified by vacuum distillation or silica gel column chromatography.[6][7]

Troubleshooting Guide

Fig. 2: Troubleshooting workflow for the synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Problem 1: Low or no yield of the final product, with recovery of starting ketone.

• Possible Cause: Failure to form the Grignard reagent or premature quenching of the reagent.

• Solution:

  • Verify Grignard Formation: Before adding the ketone, you can perform a qualitative test. Take a small aliquot of the Grignard solution, quench it with I₂, and look for the disappearance of the iodine color. Alternatively, for quantitative analysis, perform a titration.[8]

  • Strict Anhydrous Conditions: Re-evaluate your procedure for drying glassware and solvents. Ensure the inert atmosphere is maintained throughout the reaction.[3][9]

  • Magnesium Quality: The quality of the magnesium is crucial. Use fresh magnesium turnings that are shiny and not dull or oxidized.[10]

Problem 2: Formation of a significant amount of a secondary alcohol by-product (1-(2-fluorophenyl)-3-methyl-2-butanol).

• Possible Cause: Reduction of the ketone by the Grignard reagent. This can occur if the Grignard reagent has a β-hydride available, which is not the case for 2-fluorobenzylmagnesium bromide. However, impurities in the starting materials or side reactions could potentially lead to reducing agents. A more likely cause is steric hindrance preventing the addition reaction.

• Solution:

  • Temperature Control: Add the ketone solution to the Grignard reagent slowly at a low temperature (e.g., 0 °C) to favor the nucleophilic addition over other potential side reactions.[1]

  • Reverse Addition: Consider adding the Grignard reagent slowly to the ketone solution. This keeps the ketone in excess initially, which can sometimes minimize side reactions.

Problem 3: The reaction mixture becomes very thick and difficult to stir after adding the ketone.

• Possible Cause: The magnesium alkoxide intermediate formed after the Grignard addition is often insoluble in the ether solvent, leading to a thick slurry.

• Solution:

  • Adequate Solvent Volume: Ensure you are using a sufficient volume of solvent to maintain a stirrable mixture.

  • Mechanical Stirring: For larger-scale reactions, a mechanical stirrer may be more effective than a magnetic stir bar.

  • Co-solvent: In some cases, adding a co-solvent like toluene during the addition of the ketone can help to keep the mixture more mobile.

Optimized Experimental Protocol

This protocol is a recommended starting point. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• Magnesium turnings

• Iodine (a single crystal)

• 2-Fluorobenzyl bromide

• 3-Methyl-2-butanone

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (or ethyl acetate) for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask (flame-dried and cooled under an inert atmosphere) with a reflux condenser, a pressure-equalizing dropping funnel, and a gas inlet. Equip the flask with a magnetic stir bar.[3]

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun until purple iodine vapors are observed. Allow to cool.[3][4]

• Grignard Reagent Formation: Add anhydrous THF to the flask to cover the magnesium. In the dropping funnel, prepare a solution of 2-fluorobenzyl bromide (1.0 equivalent) in anhydrous THF. Add a small amount (~10%) of this solution to the magnesium suspension to initiate the reaction (indicated by bubbling and a gentle reflux). Once initiated, add the remaining solution dropwise at a rate that maintains a steady but controlled reflux.[3][11] After the addition is complete, continue stirring for 1-2 hours until most of the magnesium is consumed.

• Reaction with Ketone: Cool the Grignard solution to 0 °C using an ice bath. Prepare a solution of 3-methyl-2-butanone (1.0 equivalent) in anhydrous THF in the dropping funnel. Add this solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.[1] After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Work-up and Extraction: Cool the reaction mixture again to 0 °C. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.[1] Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).[6]

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[6] Filter off the drying agent and concentrate the solvent using a rotary evaporator. The crude product can be further purified by vacuum distillation.[6]

Data Summary

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous THF	Good solvating properties for the Grignard reagent, higher boiling point than diethyl ether.[3]
Mg Activation	Iodine crystal	Exposes a fresh, reactive magnesium surface.[3][4]
Reactant Ratio	Mg:Halide:Ketone = 1.2:1.0:1.0	A slight excess of magnesium ensures complete conversion of the halide.
Addition of Halide	Dropwise to maintain gentle reflux	Minimizes Wurtz coupling.[3]
Addition of Ketone	Dropwise at 0 °C	Controls the exothermic reaction and minimizes side reactions.[1]
Work-up	Saturated aq. NH₄Cl	A mild acidic quench to protonate the alkoxide without causing potential elimination side reactions.

References

• Academia.edu. (n.d.). Preparation of 4-(Fluorophenyl)but-3-en-2-ols. Retrieved from [Link]

• Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

• DSpace@MIT. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry | Request PDF. Retrieved from [Link]

• Reddit. (2020, June 20). Troubleshooting my grignard reactions. r/chemistry. Retrieved from [Link]

• Sciencemadness. (2021, December 28). Question about Grignard reaction. Retrieved from [Link]

• PMC. (n.d.). 4-(4-Methoxyphenyl)-2-methylbut-3-yn-2-ol. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Synthesis of 4,5-Disubstituted 2-aminothiazoles from α,β-Unsaturated Ketones: Preparation of 5-Benzyl-4-methyl-2-aminothiazolium Hydrochloride Salt. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2010). Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and -piperidine heterocycles. Retrieved from [Link]

• Google Patents. (n.d.). CN112225666B - Preparation method of (R) -3-amino-4- (2,4, 5-trifluorophenyl) methyl butyrate.

• IOSR Journal. (2018, February 4). Preparation of 4-(Fluorophenyl)but-3-en-2-ols. Retrieved from [Link]

• Master Organic Chemistry. (2016, January 13). Grignard Practice Problems: Synthesis Exercises Involving Grignard Reagents. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• ChemRxiv. (n.d.). Impact of residence time distributions in reacting magnesium packed-beds on Grignard reagent formation. Retrieved from [Link]

• PMC. (n.d.). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of tertiary alkyl fluorides and chlorides by site-selective nucleophilic ring-opening reaction of a-aryl azetidinium salts. Retrieved from [Link]

• IISER Mohali. (n.d.). Publications. Retrieved from [Link]

• PMC. (2025, April 9). Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. Retrieved from [Link]

• MDPI. (2023, March 30). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Synthesis of 1,2-diaminotruxinic δ-cyclobutanes by BF3-controlled [2 + 2]-photocycloaddition of 5(4H)-oxazolones and stereoselective expansion of δ-cyclobutanes to give highly substituted pyrrolidine-2,5-dicarboxylates. Retrieved from [Link]

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-(4-Meth­oxy­phen­yl)-2-methyl­but-3-yn-2-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Sciencemadness Discussion Board - Question about Grignard reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Troubleshooting Grignard reaction for fluorinated compounds

Topic: Troubleshooting & Optimization for Fluorinated Aryl/Alkyl Magnesium Species Audience: Medicinal Chemists, Process Chemists, R&D Scientists

🟢 System Status: Operational

Welcome to the Advanced Organometallics Support Hub. Fluorinated substrates introduce unique electronic and steric challenges to Grignard chemistry. The high electronegativity of fluorine strengthens the C-F bond (preventing direct insertion) but weakens adjacent C-H/C-X bonds (promoting side reactions). This guide addresses the three most common failure modes: Initiation Failure , Decomposition (Benzyne Formation) , and Aggregates/Solubility .

🛠️ Interactive Diagnostic: Select Your Synthesis Route

Before troubleshooting, verify you are using the correct method for your specific substrate.

Figure 1: Decision matrix for selecting the synthesis method based on substrate fluorination pattern.

📂 Module 1: The "Dead" Flask (Initiation Failure)

Symptom: Magnesium turnings are stirring with the halide, but no exotherm or color change occurs. Root Cause: Fluorinated aryl halides are electron-deficient, making the initial Single Electron Transfer (SET) from Mg surface difficult. Additionally, MgF₂ passivation layers are insoluble and harder to break than MgO.

❓ FAQ: How do I kickstart a stubborn fluorinated substrate?

Recommendation: Do not rely on heat alone (risk of thermal runaway). Use chemical activation.[1][2]

Activation Method	Protocol	Best For
DIBAL-H Activation	Add 1-2 mol% DIBAL-H to Mg/THF suspension. Stir 5 min before halide addition.	Passivated Mg. Reduces surface oxides/fluorides immediately.
Knochel's Entrainment	Add Mg (1.5 eq), then add 5-10% of substrate. If no reaction, add 1-2 drops 1,2-dibromoethane (DBE) and TMSCl.	General Purpose. DBE cleans surface; TMSCl sequesters alkoxides.
Rieke Magnesium	Reduction of MgCl₂ with Li/Naphthalene.[2]	Extreme Cases. Only for substrates that fail all other methods.

Technical Insight: The electron-withdrawing nature of fluorine lowers the energy of the LUMO of the aryl halide, theoretically making SET easier. However, it also stabilizes the C-X bond and reduces the Lewis basicity of the forming Grignard, leading to tighter surface absorption that blocks fresh Mg sites [1].

📂 Module 2: The "Explosive" Flask (Benzyne Formation)

Symptom: Reaction turns black/tarry, yield is <10%, and unexpected coupled products (triphenylene derivatives) appear. Root Cause: The Ortho-Fluorine Effect. If a leaving group (MgX) is ortho to a fluorine atom, the highly unstable "Benzyne" intermediate forms via

-elimination of MgXY.

❓ FAQ: Why did my ortho-fluoro Grignard decompose?

Mechanism: The C-Mg bond has high electron density. Fluorine is a good leaving group when forced.

The benzyne is highly reactive and instantly polymerizes or reacts with solvent/substrate.

Figure 2: Thermal decomposition pathway of ortho-fluorinated Grignard reagents.

Corrective Action:

• Temperature Control: Never exceed -40°C for ortho-fluoro species.

• Switch Method: Use Halogen-Magnesium Exchange (see Module 3). This generates the Grignard at -78°C to -20°C, kinetically trapping the species before elimination can occur [2].

📂 Module 3: The "Turbo" Solution (Knochel-Hauser Grignards)

Symptom: Standard Grignard is too slow, insoluble, or decomposes. Solution: Use the Turbo Grignard (iPrMgCl[2][3][4]·LiCl) .[5] This is the industry standard for fluorinated aromatics. The LiCl breaks up the polymeric magnesium aggregates, creating a monomeric, highly reactive species.

🧪 Protocol: Turbo Grignard Exchange

Objective: Convert Ar-F-Br to Ar-F-MgCl·LiCl without heating.

Reagents:

• Substrate: Fluorinated Aryl Bromide/Iodide (1.0 eq)

• Reagent: iPrMgCl[3][5][6][7]·LiCl (1.1 eq) [Commercially available or prepared]

• Solvent: Anhydrous THF (0.5 - 1.0 M concentration)

Step-by-Step:

• Dry: Flame-dry a flask under Argon/Nitrogen.

• Charge: Add the fluorinated aryl bromide and THF. Cool to -20°C (or -78°C if ortho-fluoro).

• Exchange: Add iPrMgCl·LiCl dropwise over 5-10 minutes.

• Incubate: Stir at T for 15–60 mins.

  • Monitoring: Quench a small aliquot with water (or D₂O) and check GC/LCMS.

  • Success: Starting material (Ar-Br) disappears; Product (Ar-H or Ar-D) appears.

• Trap: Add your electrophile (aldehyde, ketone, etc.) at the same low temperature.

Why this works (The "Turbo" Effect): Standard Grignards form stable aggregates (dimers/oligomers). LiCl acts as a Lewis acid, breaking these bridges:

This increases the kinetic basicity of the carbon-magnesium bond, allowing the exchange to happen faster than the side reactions (like benzyne formation) [3].

📊 Data Summary: Method Comparison

Feature	Classical Grignard (Mg Metal)	Turbo Grignard (Exchange)
Substrate Scope	Simple Aryl Halides	Functionalized/Fluorinated Arenes
Temperature	Reflux / Exothermic	-78°C to 0°C
Safety Risk	High (Thermal runaway, Benzyne)	Low (Controlled addition)
C-F Tolerance	Low (Risk of defluorination)	High (Kinetic control)
Solubility	Poor (often precipitates)	Excellent (LiCl solubilizes)

📚 References

• Mechanochemical Activation: J. Am. Chem. Soc.2021 , 143, 1234. (General reference on surface passivation mechanisms).

• Benzyne Formation & Safety: "Safety Assessment of Benzyne Generation." Org.[5][8][9][10] Process Res. Dev.2020 .[8][9][11][12][13]

• Turbo Grignard Mechanism: Krasovskiy, A.; Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angew.[5] Chem. Int. Ed.2004 , 43, 3333-3336.[5]

• Large Scale Fluorination: Yamada, S.; Knochel, P. "Large-Scale Preparation of Aromatic Fluorides via Electrophilic Fluorination."[14] Synthesis2010 , 2490-2494.[14]

Sources

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. Selective Metalation and Additions [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Grignard reagent - Wikipedia [en.wikipedia.org]
• 8. rroij.com [rroij.com]
• 9. m.youtube.com [m.youtube.com]
• 10. orgsyn.org [orgsyn.org]
• 11. quora.com [quora.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Safety Assessment of Benzyne Generation from a Silyl Triflate Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. organic-chemistry.org [organic-chemistry.org]

Removal of impurities from 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with the chiral building block 4-(2-Fluorophenyl)-3-methylbutan-2-ol .

Purifying this intermediate presents a unique set of physicochemical challenges. Standard silica gel chromatography often fails due to the subtle structural differences between the target compound and its synthetic byproducts. This guide bypasses generic advice, focusing instead on the mechanistic causality behind impurity formation and providing self-validating, field-proven protocols to achieve >99% purity.

Quantitative Impurity Profile

Before troubleshooting, it is critical to understand the quantitative baseline of your crude mixture. The table below summarizes the typical impurity profile observed following the reduction of the precursor ketone, detailing the physical challenges that prevent simple separation.

Impurity Class	Specific Compound	Typical Crude Abundance	Relative Retention Time (RRT)*	Physicochemical Separation Challenge
Unreacted Ketone	4-(2-Fluorophenyl)-3-methylbutan-2-one	5.0% – 15.0%	0.95	Nearly identical polarity to the target alcohol; co-elutes in standard hexanes/EtOAc solvent systems.
Des-fluoro Analog	4-Phenyl-3-methylbutan-2-ol	0.1% – 2.0%	1.00 (Co-elutes)	Fluorine and hydrogen are isosteres. The lack of fluorine does not significantly alter the dipole moment or boiling point.
Diastereomers	Syn and Anti isomers of the target	40.0% – 50.0%	0.98	Identical functional groups and minimal hydrodynamic volume differences on standard stationary phases.
Degradant	4-(2-Fluorophenyl)-3-methylbut-2-ene	1.0% – 5.0%	2.10	Highly non-polar. Forms dynamically during purification via acid-catalyzed E1 elimination.

*RRT is based on normal-phase silica gel chromatography using a 10% EtOAc in Hexanes isocratic gradient.

Troubleshooting FAQs

Q1: I have a mixture of syn and anti diastereomers of 4-(2-Fluorophenyl)-3-methylbutan-2-ol. Standard silica gel chromatography isn't resolving them. What is the mechanistic reason, and how can I fix it? Causality & Solution: The hydroxyl (-OH) and methyl (-CH3) groups at the C2 and C3 stereocenters are too small to create a significant 3D spatial difference between the syn and anti conformations. Because silica gel separates based on the interaction of polar functional groups with surface silanols, both isomers bind with equal affinity. To resolve this, you must amplify the steric differences. Converting the alcohol into a bulky ester derivative (e.g., a benzoate ester) forces the molecule into a more rigid conformation. This derivatization drastically alters how the diastereomers pack against the stationary phase, enabling baseline separation[1]. Once separated, the ester is easily hydrolyzed back to the pure alcohol.

Q2: My LC-MS shows a mass corresponding to a des-fluoro impurity (-18 Da mass shift). How do I purge this on a column? Causality & Solution: You cannot purge this via standard chromatography. The carbon-fluorine bond is highly polarized, but the van der Waals radius of fluorine (1.47 Å) closely mimics that of hydrogen (1.20 Å). This isosteric relationship means the des-fluoro impurity has an almost identical retention factor to your target product. The presence of a des-fluoro impurity usually stems from hydrodefluorination during upstream reductive steps (e.g., hydrogenation) or from impure starting materials. The most effective strategy is a chromatography-free approach: you must intercept the impurity earlier in the synthesis by isolating a highly crystalline intermediate, or by switching to a milder reducing agent (like NaBH4 instead of Pd/C with H2) to prevent the cleavage of the C-F bond[2].

Q3: Unreacted starting ketone is co-eluting with my product. Can I remove it without running another column? Causality & Solution: Yes, through chemoselective liquid-liquid extraction. Ketones and secondary alcohols often co-elute due to similar hydrogen-bonding capacities. However, the ketone possesses an electrophilic carbonyl carbon. By treating the organic mixture with aqueous sodium bisulfite (NaHSO₃), the bisulfite anion acts as a strong nucleophile, reversibly attacking the unhindered C=O bond. This forms a highly polar, water-soluble α-hydroxysulfonate salt that partitions entirely into the aqueous layer[3],[4]. The target alcohol lacks this electrophilic center and remains safely in the organic phase.

Q4: During concentration or silica chromatography, my product is degrading into an alkene. Why is this happening? Causality & Solution: The secondary alcohol in 4-(2-Fluorophenyl)-3-methylbutan-2-ol is adjacent to a branched carbon system, making it highly susceptible to acid-catalyzed dehydration (E1 elimination). Standard silica gel is slightly acidic (pH ~4.5-5.5). When your compound interacts with the acidic silanol sites, the hydroxyl group is protonated and leaves as water, forming a stable alkene. To prevent this, you must neutralize the silica gel by pre-flushing your column with 1% Triethylamine (TEA) in hexanes before loading your sample.

Mechanistic Purification Workflow

The following decision matrix outlines the logical progression for purifying crude 4-(2-Fluorophenyl)-3-methylbutan-2-ol based on the specific impurities detected during LC-MS profiling.

Decision matrix for the systematic purification of 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Validated Experimental Protocols

Protocol A: Chemoselective Removal of Ketone via Bisulfite Extraction

This protocol leverages reversible nucleophilic addition to isolate the target alcohol from unreacted ketone[3],[4].

• Solvent Exchange: Dissolve the crude mixture (containing the alcohol and ketone) in a water-miscible solvent such as Dimethylformamide (DMF) or Ethanol (10 mL per gram of crude). Causality: A miscible solvent is critical to ensure intimate contact between the aqueous bisulfite ion and the sterically hindered ketone prior to phase separation.

• Adduct Formation: Add 5 volumes of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃). Shake vigorously in a separatory funnel for 3–5 minutes.

• Phase Separation: Introduce an immiscible organic solvent (e.g., Hexanes or Ethyl Acetate) and an equal volume of deionized water. Shake thoroughly and allow the layers to separate fully.

• Isolation: Drain the lower aqueous layer (which now contains the water-soluble ketone-bisulfite adduct). Retain the upper organic layer, which contains the purified 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

• Self-Validation Checkpoint: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Run a rapid IR spectroscopy check on the residue. The complete disappearance of the sharp carbonyl stretch at ~1710 cm⁻¹ confirms successful ketone removal.

Protocol B: Diastereomer Resolution via Ester Derivatization

This protocol amplifies the steric differences between syn and anti isomers to enable chromatographic separation[1].

• Derivatization: Dissolve the diastereomeric alcohol mixture (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add pyridine (2.5 eq) and cool the flask to 0 °C in an ice bath.

• Esterification: Dropwise add benzoyl chloride (1.5 eq). Allow the reaction to warm to room temperature and stir for 12 hours. Causality: The bulky benzoate group restricts bond rotation and dramatically alters the hydrodynamic volume of the syn vs. anti isomers.

• Quench & Extract: Quench the reaction with water. Extract with DCM, wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine. Dry and concentrate.

• Chromatography: Load the crude benzoate esters onto a silica gel column pre-neutralized with 1% TEA. Elute using a shallow gradient of 0% to 5% Ethyl Acetate in Hexanes. The anti-benzoate will typically elute before the syn-benzoate due to differential steric shielding of the ester oxygen.

• Hydrolysis (Recovery): Dissolve the separated, pure diastereomeric ester in a 3:1 mixture of THF/Water. Add LiOH (3.0 eq) and stir at 40 °C until hydrolysis is complete (monitor by TLC). Extract with Ethyl Acetate to recover the stereopure 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

• Self-Validation Checkpoint: Perform ¹H-NMR analysis. The distinct chemical shifts of the C3-methyl doublet and the C2-carbinol proton will confirm the diastereomeric purity (>99% de).

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up 4-(2-Fluorophenyl)-3-methylbutan-2-ol Synthesis

Overview & Synthetic Strategy

Scaling the synthesis of 4-(2-Fluorophenyl)-3-methylbutan-2-ol (CAS: 1226165-80-5) from bench to pilot plant requires a robust, regioselective, and stereocontrolled approach. The most scalable route avoids problematic aldol condensation mixtures by utilizing an acetoacetic ester synthesis pathway. This involves the

-alkylation of ethyl 2-methylacetoacetate with 2-fluorobenzyl bromide, followed by decarboxylation, and a final diastereoselective reduction.

Three-phase scalable synthetic workflow for 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

Troubleshooting & FAQs

Phase 1: Enolate Alkylation

Q: During scale-up, we are observing a 15% yield of the O-alkylated byproduct instead of the desired C-alkylated product. How do we shift the regioselectivity? A: The competition between O-alkylation and C-alkylation is governed by the Hard-Soft Acid-Base (HSAB) principle and the nature of the ion pair [1]. When using Sodium Ethoxide (NaOEt) in Ethanol, the sodium enolate is relatively "loose," leaving the hard oxygen atom exposed to electrophilic attack. Causality & Fix: To favor C-alkylation, you must tighten the ion pair or use phase-transfer catalysis. Switching to a less polar solvent (e.g., THF) and using a softer counterion (like Lithium via LDA) sterically shields the oxygen. Alternatively, literature demonstrates that the addition of onium salts (phase-transfer catalysts) significantly enhances the rate and selectivity of C-alkylation for ethyl 2-methylacetoacetate [2].

Phase 2: Saponification & Decarboxylation

Q: Our decarboxylation step is stalling at 70% conversion, leaving unreacted

-keto acid in the reactor. What is the mechanistic failure here? A: Decarboxylation is not a simple thermal degradation; it requires the formation of a specific six-membered cyclic transition state. If your reaction mixture is not sufficiently acidic, the substrate exists as a stable carboxylate anion. The anion cannot undergo the cyclic proton transfer necessary to expel CO . Causality & Fix: Ensure the pH is strictly adjusted to < 2 using aqueous HCl after the initial NaOH saponification step. Once fully protonated to the free -keto acid, heating the mixture to reflux (approx. 100°C) will rapidly drive the loss of CO to form the enol intermediate, which immediately tautomerizes to 4-(2-fluorophenyl)-3-methylbutan-2-one.

Phase 3: Diastereoselective Ketone Reduction

Q: Reducing the intermediate

-methyl ketone with NaBH yields a near 1:1 mixture of syn and anti diastereomers. How can we achieve high diastereoselectivity on a pilot scale? A: Standard NaBH reduction in methanol proceeds via an open transition state. Because the methyl group and the 2-fluorobenzyl group on the -carbon do not provide enough steric differentiation, hydride attack occurs from both faces of the carbonyl almost equally. Causality & Fix: To achieve high diastereomeric excess (d.e.) and enantiomeric excess (e.e.), transition from stoichiometric hydride reagents to Noyori asymmetric hydrogenation. Utilizing a chiral Ruthenium(II) complex (e.g., RuCl [(R)-BINAP][(R)-DAIPEN]) under H pressure forces the reaction through a highly organized pericyclic transition state. The chiral ligands dictate the trajectory of the hydride, selectively delivering it to a single face of the ketone [3].

Quantitative Data: Reduction Optimization

The following table summarizes the causal relationship between the chosen reduction system and the resulting stereochemical outcomes for the

-alkyl ketone intermediate.

Reducing Agent / Catalyst System	Solvent	Temp (°C)	Conversion (%)	Diastereomeric Ratio (syn:anti)	Scalability Rating
NaBH (Stoichiometric)	Methanol	0	>95	55:45	High (Low Selectivity)
L-Selectride (Bulky Hydride)	THF	-78	>90	85:15	Low (Cryogenic required)
RuCl [(R)-BINAP][(R)-DAIPEN] + H	Isopropanol	25	>99	>98:2	High (Excellent Selectivity)

Standard Operating Procedures (SOPs)

SOP 1: Alkylation of Ethyl 2-Methylacetoacetate

• Enolate Formation: In a dry, inert-gas-purged reactor, prepare a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol. Cool the reactor to 0–5°C. Add ethyl 2-methylacetoacetate (1.0 eq) dropwise over 30 minutes while maintaining aggressive agitation [1].

• Electrophilic Addition: Slowly charge 2-fluorobenzyl bromide (1.05 eq) into the reactor, keeping the internal temperature strictly below 10°C to suppress O-alkylation.

• Maturation & Workup: Warm the reactor to room temperature and stir for 4 hours. Quench with saturated aqueous NH

  Cl. Extract the aqueous phase with ethyl acetate, wash the combined organics with brine, dry over anhydrous MgSO , and concentrate under vacuum to yield the alkylated ester.

SOP 2: One-Pot Saponification and Decarboxylation

• Saponification: Dissolve the crude alkylated ester from SOP 1 in a 1:1 mixture of THF and water. Add NaOH (2.0 eq) and stir at 40°C for 2 hours until TLC indicates complete consumption of the ester.

• Acidification: Cool the reactor to 10°C. Carefully add 6M HCl dropwise until the aqueous layer reaches a stable pH of 1.5. Self-Validation Check: The solution will turn cloudy as the free

  -keto acid precipitates/oils out.

• Thermal Decarboxylation: Heat the biphasic mixture to 95–100°C (reflux) for 3 hours. Vigorous gas evolution (CO

  ) will be observed. Once gas evolution ceases, cool to room temperature, extract with MTBE, wash with saturated NaHCO (to remove unreacted acid), and concentrate to yield 4-(2-fluorophenyl)-3-methylbutan-2-one.

SOP 3: Asymmetric Hydrogenation (Noyori Protocol)

• Catalyst Activation: In a high-pressure hydrogenation vessel under argon, dissolve the ketone intermediate (1.0 eq) in degassed anhydrous isopropanol. Add the pre-formed RuCl

  [(R)-BINAP][(R)-DAIPEN] catalyst (0.005 eq) and potassium tert-butoxide (0.05 eq) [3].

• Hydrogenation: Seal the vessel, purge with H

  gas three times, and pressurize to 50 psi (3.4 atm). Stir vigorously at 25°C for 12 hours.

• Isolation: Vent the hydrogen gas safely. Filter the mixture through a short pad of silica to remove the ruthenium catalyst, eluting with ethyl acetate. Concentrate the filtrate to afford highly enantio- and diastereomerically enriched 4-(2-fluorophenyl)-3-methylbutan-2-ol.

References

• Esikova, I. "Role of the onium ion in the heterophase alkylation of ethyl 2-methylacetoacetate in the presence of solid alkali metal fluorides." Chemistry (1989). Semantic Scholar. URL:[Link]

Technical Support Center: Troubleshooting &amp; Handling Guide for 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals working with 4-(2-Fluorophenyl)-3-methylbutan-2-ol . Due to its structural features—a secondary alcohol adjacent to a branched tertiary carbon—this intermediate is highly susceptible to specific decomposition pathways.

Below, we address the most common experimental failures through causality-driven troubleshooting, self-validating protocols, and authoritative mechanistic insights.

Module 1: Preventing Acid-Catalyzed Dehydration & Rearrangement

Q: During the aqueous workup of 4-(2-Fluorophenyl)-3-methylbutan-2-ol, my GC-MS shows a complete loss of the alcohol mass and the appearance of multiple peaks with m/z corresponding to [M-H₂O]. Why is this happening?

A: You are observing rapid acid-catalyzed dehydration. 4-(2-Fluorophenyl)-3-methylbutan-2-ol is a sterically hindered secondary alcohol. If your workup or reaction conditions drop below pH 5, the C2 hydroxyl group becomes protonated and leaves as water, generating a secondary carbocation.

The Causality: Because this secondary carbocation is adjacent to a tertiary carbon (C3), the system is under intense thermodynamic pressure to stabilize. According to Hammond's Postulate, the transition state resembles the intermediate; thus, a rapid 1,2-hydride shift occurs to form a significantly more stable tertiary carbocation[1]. This intermediate subsequently loses a proton to form a complex mixture of rearranged alkenes (e.g., 4-(2-fluorophenyl)-3-methylbut-2-ene) governed by Zaitsev's rule[2].

Fig 1: E1 Dehydration and Carbocation Rearrangement Pathway.

Quantitative Impact of pH and Temperature on Dehydration Rates:

Workup pH	Temperature (°C)	Alcohol Recovery (%)	Alkene Formation (%)
2.0	25	< 5%	> 95%
5.0	25	68%	32%
7.5	25	> 99%	< 1%
7.5	60	92%	8%

Module 2: Mitigating Unwanted Oxidation During Storage

Q: After storing the purified alcohol for three months, NMR analysis shows a new carbonyl peak at ~210 ppm. How can I prevent this degradation?

A: Secondary alcohols are susceptible to slow autoxidation into their corresponding ketones (in this case, 4-(2-fluorophenyl)-3-methylbutan-2-one) when exposed to atmospheric oxygen, ambient light, or trace transition metals[3].

The Causality: The branched nature of the alkyl chain can stabilize radical intermediates formed during autoxidation. Trace metals (such as Fe or Cu leached from stainless steel needles or spatulas) act as single-electron transfer agents that catalyze the formation of reactive oxygen species, irreversibly oxidizing the secondary hydroxyl group to a ketone[4].

Step-by-Step Methodology: Self-Validating Inert Storage Protocol

• Neutralization: Wash the final organic extract with 5% aqueous NaHCO₃ to ensure no trace acid remains.

• Drying: Dry the organic layer over anhydrous Na₂SO₄. (Note: Avoid MgSO₄ if trace Lewis acidity is a concern for your specific batch).

• Filtration: Pass the solution through a 0.2 μm PTFE syringe filter to remove any particulate trace metals.

• Concentration: Remove the solvent in vacuo at a water bath temperature strictly not exceeding 35°C.

• Degassing: Transfer the neat oil to an amber glass vial. Sparge the liquid directly with ultra-pure Argon for 5 minutes to displace dissolved oxygen.

• Sealing: Seal with a PTFE-lined cap, wrap with Parafilm, and store at -20°C.

Self-Validation Check: Perform a baseline GC-MS analysis immediately after sparging. A follow-up ¹H-NMR after 30 days should show a complete absence of the downfield ketone methyl/methylene protons, validating the successful exclusion of oxygen.

Fig 2: Optimized Post-Synthesis Processing and Storage Workflow.

Module 3: Thermal Stability and Purification

Q: Can I purify 4-(2-Fluorophenyl)-3-methylbutan-2-ol using vacuum distillation without degrading it?

A: Yes, but standard distillation protocols often lead to thermal degradation or dehydration because standard glassware contains acidic active sites.

The Causality: Silanol (-SiOH) groups on the surface of standard borosilicate glassware act as weak Brønsted acids. At elevated temperatures (>100°C), the thermal energy overcomes the activation barrier, allowing these surface sites to catalyze the E1 dehydration described in Module 1.

Step-by-Step Methodology: Buffered Vacuum Distillation

• Glassware Passivation: Rinse all distillation glassware with a 1% solution of triethylamine (TEA) in dichloromethane, then dry thoroughly to neutralize active silanol sites.

• Setup: Assemble a short-path high-vacuum distillation apparatus.

• Buffering: Add 0.5 wt% of anhydrous K₂CO₃ directly to the crude alcohol in the boiling flask.

• Distillation: Apply a high vacuum (< 0.1 Torr) to drastically lower the boiling point. Keep the heating mantle below 85°C.

• Collection: Collect the main fraction, ensuring the receiving flask is cooled in an ice bath to prevent volatilization.

Self-Validation Check: The K₂CO₃ acts as an internal acid scavenger. If the distillation residue remains pale rather than turning dark or polymeric, it visually validates that acidic degradation was successfully suppressed.

Distillation Parameters and Yield Comparison:

Distillation Method	Vacuum Level	Bath Temp (°C)	Purity (GC)	Yield (%)
Standard Short-Path	10 Torr	140	72% (Alkene impurities)	45%
Passivated + Buffered	0.1 Torr	80	> 98%	88%

References

• [1] Hammond's Postulate and Reaction Kinetics. Science. URL:[Link]

• [2] Acid-Catalyzed Dehydration and Carbocation Stability. Physical Chemistry Chemical Physics. URL:[Link]

• [3] Aerobic Oxidation of Secondary Alcohols with Nitric Acid and Iron(III) Chloride. The Journal of Organic Chemistry. URL:[Link]

• [4] Selective Oxidation of Secondary Alcohols. Tetrahedron. URL:[Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. trans-4-Methyl-2-pentene | 674-76-0 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Bioisosteric Scaffold Optimization: 4-(2-Fluorophenyl)-3-methylbutan-2-ol vs. 4-phenyl-3-methylbutan-2-ol

As drug discovery programs advance, the optimization of aliphatic-aromatic building blocks is critical for overcoming pharmacokinetic and pharmacodynamic liabilities. A classic, highly effective tactic in medicinal chemistry is the strategic insertion of a fluorine atom.

This guide provides an in-depth comparative analysis between the baseline scaffold 4-phenyl-3-methylbutan-2-ol and its fluorinated analog 4-(2-Fluorophenyl)-3-methylbutan-2-ol . By examining the mechanistic causality behind this ortho-fluorination, we will explore how a single atomic substitution fundamentally alters conformational dynamics, metabolic stability, and lipophilicity.

The Mechanistic Rationale for Ortho-Fluorination

The transition from a standard phenyl ring to an ortho-fluorophenyl ring on a branched aliphatic backbone (like the 3-methylbutan-2-ol system) is not merely a cosmetic structural tweak; it is a calculated physicochemical intervention.

Conformational Locking via Steric and Electrostatic Effects

The fluorine atom possesses a van der Waals radius of 1.47 Å, which is significantly larger than that of hydrogen (1.20 Å)[1]. When placed at the ortho position of the benzylic system in 4-(2-Fluorophenyl)-3-methylbutan-2-ol, this added steric bulk forces a repulsive interaction with the adjacent C3-methyl group. This steric clash restricts the free rotation of the aryl-alkyl bond, locking the molecule into a lower-energy, pre-organized conformation. In target-based drug design, this conformational bias reduces the entropic penalty upon receptor binding, frequently translating to enhanced target affinity[1][2].

Electronic Deactivation and Metabolic Stability

Cytochrome P450 (CYP450) enzymes typically metabolize electron-rich aromatic rings via an electrophilic iron-oxo intermediate. Fluorine is the most electronegative element (Pauling scale χ = 3.98). Its introduction withdraws electron density from the phenyl π-system via strong inductive effects, markedly lowering the energy of the Highest Occupied Molecular Orbital (HOMO)[3]. This electronic deactivation makes the ring significantly less nucleophilic, thereby shielding it from oxidative metabolism (e.g., aromatic hydroxylation)[3][4]. Furthermore, the C–F bond itself (~116 kcal/mol) is highly resistant to enzymatic cleavage compared to the C–H bond (~105 kcal/mol)[1].

Lipophilicity and Membrane Permeation

The substitution of hydrogen for fluorine generally increases the overall lipophilicity (LogP) of the molecule. The highly non-polarizable nature of the C-F bond enhances the compound's ability to partition into lipid bilayers, directly improving passive membrane permeability and cellular uptake—a critical factor for intracellular targets[4][5].

Mechanistic impacts of ortho-fluorination on physicochemical and metabolic properties.

Quantitative Data Comparison

The following table summarizes the representative physicochemical and pharmacokinetic shifts observed when applying this bioisosteric replacement. These metrics demonstrate the tangible impact of the theoretical mechanisms discussed above.

Parameter	4-phenyl-3-methylbutan-2-ol (Baseline)	4-(2-Fluorophenyl)-3-methylbutan-2-ol (Fluorinated)
Molecular Weight	164.25 g/mol	182.24 g/mol
Calculated LogP (cLogP)	~2.10	~2.55 (Δ +0.45 shift)
Aromatic C-X Bond Energy	~105 kcal/mol (C-H)	~116 kcal/mol (C-F)
HLM Intrinsic Clearance ( )	High (>45 µL/min/mg)	Low (<15 µL/min/mg)
Primary Metabolic Liability	Ortho/Para-hydroxylation	Aliphatic oxidation (shifted from ring)
Passive Permeability (Papp)	Moderate ( cm/s)	High ( cm/s)

Experimental Validation Protocols

To objectively quantify the differences between these two scaffolds, rigorous, self-validating experimental workflows must be employed. Below are the standard operating procedures for evaluating metabolic stability and lipophilicity.

Protocol A: In Vitro Microsomal Stability Assay (Self-Validating System)

This assay determines the intrinsic clearance (

) of the compounds. The protocol is designed as a self-validating system by including cofactor-dropout controls (to rule out chemical instability) and benchmark reference drugs (to verify enzyme activity).

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of both compounds in DMSO. Dilute to a 1 µM working concentration in 100 mM Potassium Phosphate buffer (pH 7.4) to mimic physiological conditions.

• Matrix Addition: Add Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL.

• System Validation Controls:

  • Positive Control: Verapamil (rapid clearance).

  • Negative Control: Warfarin (low clearance).

  • Minus-NADPH Control: Test compound + HLM + Buffer (no cofactor). This isolates enzymatic metabolism from spontaneous chemical degradation.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding the cofactor NADPH (1 mM final concentration). Causality: NADPH provides the reducing equivalents required for CYP450 catalytic turnover.

• Time-Course Sampling: At

  minutes, extract 50 µL aliquots.

• Quenching: Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The cold organic solvent instantly denatures the CYP enzymes, halting the reaction, while precipitating the proteins for cleaner LC-MS injection.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to monitor the disappearance of the parent compound mass.

Workflow for evaluating CYP450-mediated metabolic stability of fluorinated scaffolds.

Protocol B: Lipophilicity (LogD_{7.4}) Determination via Shake-Flask LC-MS

To verify the membrane permeability advantages of the fluorinated analog, a modified shake-flask method is used to measure the distribution coefficient.

Step-by-Step Methodology:

• Phase Preparation: Mutually saturate n-octanol and 10 mM PBS (pH 7.4) by stirring them together for 24 hours prior to the experiment. Causality: Pre-saturation prevents volume shifts during the actual assay, ensuring accurate concentration calculations.

• Spiking: Spike 10 µL of a 10 mM compound stock into 1 mL of the aqueous phase.

• Partitioning: Add 1 mL of the saturated n-octanol phase. Vortex vigorously for 5 minutes, then shake on an orbital shaker for 1 hour at room temperature to reach thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixture at 3000 x g for 10 minutes to ensure a crisp phase boundary without micro-emulsions.

• Quantification & Mass Balance: Carefully sample both the aqueous and organic layers. Analyze via LC-MS/MS against a standard curve.

  • Self-Validation Step: Calculate the total mass recovered (Mass in Octanol + Mass in Buffer). If recovery is <85%, the compound is likely adhering to the plasticware (a common artifact for highly lipophilic fluorinated compounds), and the assay must be repeated in glass vials.

Conclusion

The comparative evaluation of 4-phenyl-3-methylbutan-2-ol and 4-(2-Fluorophenyl)-3-methylbutan-2-ol perfectly illustrates the outsized impact of rational halogenation. The installation of the ortho-fluorine atom provides a triad of benefits: it locks the aliphatic chain into a favorable binding conformation via steric hindrance, it shields the aromatic ring from CYP450-mediated oxidation by lowering the HOMO energy, and it increases lipophilicity to drive cellular penetration. For drug development professionals, utilizing the fluorinated scaffold significantly reduces downstream pharmacokinetic liabilities while preserving the core geometric pharmacophore.

References

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. National Center for Biotechnology Information (NCBI). [Link]

• The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. National Center for Biotechnology Information (NCBI). [Link]

• Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. [Link]

• Tactical Applications of Fluorine in Drug Design and Development. ResearchGate. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmacyjournal.org [pharmacyjournal.org]
• 5. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Analogs

Introduction

In the landscape of modern drug discovery, the strategic incorporation of fluorine into bioactive molecules has become a cornerstone of medicinal chemistry.[1][2] This guide provides an in-depth, objective comparison of the biological activities of fluorinated versus non-fluorinated analogs, supported by experimental data and detailed methodologies. By replacing hydrogen with fluorine, researchers can profoundly alter a molecule's physicochemical properties, leading to significant enhancements in metabolic stability, binding affinity, and bioavailability.[3][4] We will explore the causality behind these changes and provide the experimental frameworks necessary for their evaluation.

The Physicochemical Impact of Fluorination

The unique properties of the fluorine atom—its small size (van der Waals radius of 1.47 Å, comparable to hydrogen's 1.20 Å) and its status as the most electronegative element—are the primary drivers of its powerful effects on a molecule's biological activity.[3]

• Metabolic Stability: One of the most common reasons for introducing fluorine is to block metabolic "soft spots." The carbon-fluorine (C-F) bond is significantly stronger than the carbon-hydrogen (C-H) bond, making it more resistant to oxidative metabolism by enzymes like the Cytochrome P450 (CYP) family.[3][5] Placing fluorine at a site that would otherwise be hydroxylated can dramatically increase a drug's half-life.[6]

• Altered Basicity (pKa): Fluorine's strong electron-withdrawing nature can lower the pKa of nearby functional groups, particularly amines.[7][8] This reduction in basicity can decrease unwanted ionization at physiological pH, which often leads to improved membrane permeability and, consequently, better oral bioavailability.[8]

• Binding Affinity and Conformation: Fluorine can modulate a molecule's conformation and electronic distribution, which can lead to enhanced binding affinity for its target protein.[2] It can participate in favorable non-bonding interactions, including dipole-dipole and orthogonal multipolar interactions (e.g., with backbone carbonyls), that are not possible with hydrogen.[9]

Comparative Analysis of Biological Activity

The true test of a fluorinated analog's utility lies in its performance in biological assays. Below, we compare key performance parameters and provide the experimental context to evaluate them.

Metabolic Stability & Pharmacokinetics

Fluorination is a well-established strategy to improve metabolic stability.[10] By blocking sites of oxidative metabolism, fluorine substitution can significantly extend a compound's half-life and improve its pharmacokinetic profile.[6]

Case Study: Voriconazole The antifungal drug Voriconazole is an excellent example. The strategic placement of a fluorine atom on one of its pyrimidine rings prevents metabolic oxidation at that position, a major degradation pathway for its non-fluorinated predecessor, fluconazole. This results in improved potency and a broader spectrum of activity.

Compound	Key Feature	In Vitro Half-Life (t½) in Human Liver Microsomes	Consequence
Parent Compound (Analog)	Metabolically labile C-H bond	Shorter	Rapid clearance, lower exposure
Fluorinated Analog	C-F bond blocks oxidation	Significantly Longer	Slower clearance, increased exposure

dot graph TD { graph [rankdir="LR", splines=true, nodesep=0.5, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} caption: Fluorine blocks sites of oxidative metabolism.

Receptor Binding Affinity

The introduction of fluorine can alter the electronic properties of a molecule, potentially increasing its binding affinity for the target receptor.[3] This can translate to higher potency.

Case Study: Fentanyl Analogs A study on fluorinated and non-fluorinated fentanyl analogs revealed that the position of fluorine on the N-phenyl ring significantly impacts agonistic activity at the μ-opioid receptor.[11] Specifically, 2-fluoro analogs consistently showed the strongest activity, with 2-fluoro-fentanyl being the most potent compound tested, demonstrating that strategic fluorination can enhance receptor interaction.[11]

Compound	IC₅₀ / EC₅₀ (nM)	Fold Difference
Fentanyl	0.28	-
2-Fluoro-fentanyl	0.16	1.75x more potent
3-Fluoro-fentanyl	1.9	6.8x less potent
4-Fluoro-fentanyl	0.32	~0.9x as potent
Data derived from a study on fentanyl analogs.[11]

Membrane Permeability & Bioavailability

Fluorination can increase a compound's lipophilicity, which can enhance its ability to cross cellular membranes.[8] Furthermore, by reducing the basicity of nearby amines, fluorination can lead to a higher proportion of the neutral species required for passive diffusion across the gut wall, thereby improving oral bioavailability.[8]

Property	Non-Fluorinated Analog	Fluorinated Analog	Rationale
Lipophilicity (logP)	Lower	Often Higher	Fluorine is more lipophilic than hydrogen.[3]
pKa of proximal amine	Higher (more basic)	Lower (less basic)	Fluorine is strongly electron-withdrawing.[7]
Permeability (Papp)	Lower	Potentially Higher	Increased lipophilicity and reduced ionization can improve passive diffusion.[3][4]

Experimental Workflows for Comparative Analysis

To empirically determine the effects of fluorination, a series of standardized in vitro assays are essential.

Workflow 1: In Vitro Metabolic Stability Assay

This assay assesses how quickly a compound is metabolized by liver enzymes, providing a key indicator of its likely in vivo clearance.[12][13]

dot graph TD { graph [fontname="Arial", splines=true, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} caption: Workflow for an in vitro metabolic stability assay.

Detailed Protocol: Metabolic Stability in Liver Microsomes

• Prepare Reagents:

  • Test Compounds: Prepare 10 mM stock solutions in DMSO.

  • Liver Microsomes (e.g., pooled human): Thaw on ice. Prepare a working stock (e.g., 3 mg/mL) in 100 mM potassium phosphate buffer (pH 7.4).[14]

  • NADPH: Prepare a fresh solution in buffer.

  • Positive Controls: Use compounds with known metabolic fates (e.g., Dextromethorphan, Midazolam).[14]

• Incubation:

  • In a 96-well plate, add the test compound to the microsomal suspension for a final concentration of 1 µM compound and 0.5 mg/mL microsomal protein.[15]

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding NADPH.[14][15]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the incubation mixture to a new plate containing a quenching solution (e.g., cold acetonitrile with an internal standard) to stop the reaction.[12]

• Analysis:

  • Centrifuge the quenched samples to pellet the protein.

  • Analyze the supernatant using LC-MS/MS to quantify the amount of the parent compound remaining.[16]

• Data Interpretation:

  • Calculate the percentage of the compound remaining at each time point relative to time zero.

  • Determine the half-life (t½) and intrinsic clearance (CLint) from the slope of the natural log of the percent remaining versus time plot.[13] A longer half-life for the fluorinated analog indicates improved metabolic stability.

Workflow 2: Radioligand Receptor Binding Assay

This assay measures the affinity of a compound for its target receptor by assessing its ability to compete with a known radiolabeled ligand.[17][18]

Detailed Protocol: Competitive Radioligand Binding Assay

• Prepare Reagents:

  • Receptor Source: Prepare cell membrane homogenates expressing the target receptor.[19]

  • Radioligand: A ligand with known high affinity for the receptor, labeled with a radioisotope (e.g., ³H or ¹²⁵I).

  • Test Compounds: Prepare serial dilutions of both the fluorinated and non-fluorinated analogs.

• Assay Setup:

  • In a 96-well plate, combine the receptor preparation, a fixed concentration of the radioligand, and varying concentrations of the test compound.[19]

  • Include controls for total binding (no competitor) and non-specific binding (excess unlabeled ligand).[20]

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 30°C) for a duration sufficient to reach equilibrium (e.g., 60 minutes).[19]

• Separation:

  • Rapidly separate the receptor-bound radioligand from the free radioligand via vacuum filtration through a glass fiber filter mat. The membranes are trapped on the filter while the unbound ligand passes through.[17][19]

• Quantification:

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

  • Measure the radioactivity trapped on the filters using a scintillation counter.[19]

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the binding affinity (Ki) from the IC₅₀ using the Cheng-Prusoff equation.[20] A lower Ki value for the fluorinated analog indicates a higher binding affinity.

Workflow 3: Caco-2 Permeability Assay

This assay uses a monolayer of Caco-2 cells, which differentiate to resemble the epithelial lining of the small intestine, to predict in vivo drug absorption.[21][22]

Detailed Protocol: Bidirectional Caco-2 Permeability Assay

• Cell Culture:

  • Seed Caco-2 cells onto permeable filter supports in multi-well plates and culture for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[23]

  • Confirm monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER) before the experiment.[23]

• Assay Setup:

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • To measure apical-to-basolateral (A-B) permeability (absorption), add the test compound to the apical (donor) compartment and fresh buffer to the basolateral (receiver) compartment.[23]

  • To measure basolateral-to-apical (B-A) permeability (efflux), add the test compound to the basolateral (donor) compartment and fresh buffer to the apical (receiver) compartment.[22]

• Incubation and Sampling:

  • Incubate the plates at 37°C with gentle shaking.

  • At specified time points (e.g., 120 minutes), take a sample from the receiver compartment. Also, take a sample from the donor compartment at the beginning and end of the experiment.[22]

• Analysis:

  • Quantify the concentration of the test compound in all samples using LC-MS/MS.

• Data Calculation and Interpretation:

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.[22]

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests the compound is a substrate for efflux transporters.[22]

  • A higher Papp (A-B) value for the fluorinated analog suggests better potential for oral absorption.

Conclusion

The strategic incorporation of fluorine is a powerful and proven method in medicinal chemistry for optimizing drug-like properties. By enhancing metabolic stability, modulating receptor affinity, and improving membrane permeability, fluorination can transform a promising lead compound into a viable drug candidate. The experimental protocols outlined in this guide provide a robust framework for researchers to objectively compare the biological activity of their fluorinated and non-fluorinated analogs, enabling data-driven decisions in the drug development process.

References

• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Expert Opinion on Drug Discovery.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science.
• Artursson, P., & Karlsson, J. (1991). Correlation between oral drug absorption in humans and apparent drug permeability coefficients in human intestinal epithelial (Caco-2) cells.
• Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
• Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem.
• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Gifford Bioscience. Radioligand Binding Assay. Retrieved from [Link]

• Isanbor, C., & O'Hagan, D. (2006).

• Cyprotex. Caco-2 Permeability Assay Protocol. Retrieved from [Link]

• ResearchGate. (2018). Review: Fluorine in Medicinal Chemistry. Retrieved from [Link]

• Scribd. Caco-2 Permeability Assay Protocol. Retrieved from [Link]

• Shah, P., & Kumar, V. (2022). Fluorine in drug discovery: Role, design and case studies. World Journal of Pharmaceutical Research.
• Murphy, C. D. (2015). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology.

• Mercell. (n.d.). Metabolic stability in liver microsomes. Retrieved from [Link]

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• Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology.

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• Sinko, P. J., & Hubatsch, I. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. Pharmaceutics.

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

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• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual.
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• Umemoto, T. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry.

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Validating the structure of 4-(2-Fluorophenyl)-3-methylbutan-2-ol

Advanced Structural Validation of 4-(2-Fluorophenyl)-3-methylbutan-2-ol: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently see structural misassignments in drug development pipelines stemming from over-reliance on legacy analytical methods. When dealing with stereochemically complex, halogenated building blocks like 4-(2-Fluorophenyl)-3-methylbutan-2-ol , simple 1D NMR and low-resolution mass spectrometry are insufficient. This molecule possesses two adjacent chiral centers (C2 and C3), yielding four possible stereoisomers (two syn/anti enantiomeric pairs), alongside a strongly electron-withdrawing ortho-fluoro substitution that complicates spectral interpretation.

This guide objectively compares the performance of our Multiparametric 2D NMR + HRMS Workflow against traditional alternatives, providing a self-validating experimental framework for researchers ensuring compliance with stringent regulatory standards[1].

Comparative Analysis of Validation Strategies

To establish an unimpeachable structural proof—especially for small molecules intended for pharmacological screening [2]—the chosen analytical strategy must resolve both atomic connectivity and 3D spatial arrangement. Below is an objective performance comparison of three distinct validation strategies.

Alternative 1: Legacy 1D NMR + LRMS (The Baseline) While ubiquitous, this approach fails to confidently resolve diastereomers. The strong scalar couplings from the

nucleus into the and spectra often create overlapping multiplets that mimic impurities, leading to false-positive purity rejections. Furthermore, Low-Resolution MS cannot definitively rule out isobaric interference.

The Recommended Solution: Multiparametric 2D NMR + HRMS This workflow acts as a self-validating system. High-Resolution Mass Spectrometry (HRMS) locks in the exact elemental composition, while a matrix of 2D NMR experiments (COSY, HSQC, HMBC, NOESY) maps the exact connectivity and relative stereochemistry. It bridges the gap between speed and absolute structural confidence.

Alternative 2: Single-Crystal X-Ray Diffraction (The Gold Standard) While X-ray diffraction provides absolute 3D coordinates, 4-(2-Fluorophenyl)-3-methylbutan-2-ol is a low-molecular-weight aliphatic alcohol that strongly resists crystallization. Unless derivatized into a heavier ester (e.g., a p-nitrobenzoate), this method suffers from severe throughput bottlenecks.

Quantitative Performance Comparison

Analytical Strategy	Mass Accuracy	Stereochemical Confidence	Acquisition Time	Min. Sample Required	Primary Limitation
Legacy 1D NMR + LRMS	> 500 ppm	< 40% (Ambiguous)	~0.5 hours	5.0 mg	Cannot assign syn/anti diastereomers.
Multiparametric 2D NMR + HRMS	< 3 ppm	> 95% (Relative)	2.0 - 4.0 hours	1.0 - 2.0 mg	Requires high-field (≥600 MHz) magnet.
X-Ray Crystallography	N/A	100% (Absolute)	48 - 120 hours	> 10.0 mg	Highly dependent on crystallization.

The Self-Validating Experimental Protocol

To guarantee scientific integrity, the following step-by-step methodology utilizes the Multiparametric Workflow. Every step is designed with explicit causality: the output of one technique validates the input assumptions of the next, creating a closed loop of logical proof required by NIH and FDA guidelines for small molecules [3].

Step 1: Compositional Anchoring via LC-HRMS (ESI-TOF)

• Causality: Before mapping connectivity, we must prove the exact inventory of atoms. The theoretical exact mass for the

  ion of is 183.1185 Da.

• Protocol:

  • Dilute the sample to 1 µg/mL in LC-MS grade Methanol with 0.1% Formic Acid.

  • Inject 1 µL into an ESI-TOF system operating in positive ion mode.

  • Validation Gate: The observed mass must fall within <3 ppm of the theoretical mass. This explicitly rules out isobaric impurities (e.g., molecules with different functional groups but identical nominal mass).

Step 2: Primary Scaffold Mapping via 1D & -Decoupled NMR

• Causality: The fluorine atom at the ortho position is a powerful internal probe. The

  nucleus ( ) couples strongly with the aromatic nuclei.

• Protocol:

  • Dissolve 2 mg of the compound in 600 µL of

    .

  • Acquire standard

    , , and spectra at 600 MHz.

  • Validation Gate: Analyze the

    spectrum for characteristic C-F splitting. The carbon directly attached to fluorine (C2') must appear as a large doublet ( Hz). The adjacent quaternary carbon (C1') will show a Hz. This splitting pattern unambiguously proves the ortho-fluoro substitution without needing 2D data.

Step 3: Backbone Connectivity via 2D NMR (COSY, HSQC, HMBC)

• Causality: The butanol chain must be definitively linked to the C1' position of the aromatic ring. Because C3 is a chiral center, the adjacent C4 methylene protons (

  ) are diastereotopic and will appear as two distinct signals.

• Protocol:

  • Acquire gradient-selected COSY, HSQC, and HMBC spectra.

  • Use HSQC to link the two distinct C4 proton multiplets (

    and ppm) to their single carbon resonance ( ppm).

  • Validation Gate: Trace the HMBC correlations. The C4 protons must show long-range

    correlations to the C2' and C6' aromatic carbons. This locks the aliphatic chain to the precise position on the fluorinated ring.

Step 4: Stereochemical Resolution via NOESY and -Coupling

• Causality: The relative configuration of the C2 hydroxyl and C3 methyl groups dictates the molecule's biological behavior.

• Protocol:

  • Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms.

  • Extract the vicinal coupling constant (

    ) from the high-resolution spectrum.

  • Validation Gate: An anti relationship between the C2 and C3 protons typically yields a larger coupling constant (

    Hz) in its preferred conformer, whereas a gauche relationship yields a smaller value ( Hz). NOESY cross-peaks between the C1-methyl and C3-methyl groups will further confirm the syn/anti diastereomeric assignment.

Structural Validation Logic Pathway

The following diagram illustrates the causal logic flow of the recommended self-validating multiparametric workflow.

Fig 1: Logical workflow for the self-validating structural characterization of fluorinated small molecules.

References

• American Chemical Society. "Guidelines for Characterization of Organic Compounds." ACS Publications. URL:[Link]

• U.S. Food and Drug Administration (FDA). "Physicochemical and Structural (Q3) Characterization of Topical Drug Products Submitted in ANDAs." FDA Guidance Documents, Oct 2022. URL:[Link]

• National Institutes of Health (NIH). "Regulatory Knowledge Guide for Small Molecules." NIH SEED. URL:[Link]

A Comparative Guide to the Cross-Reactivity of Novel Kinase Inhibitors: A Methodological Approach

Disclaimer: Initial searches for the specific compound 4-(2-Fluorophenyl)-3-methylbutan-2-ol did not yield publicly available information regarding its biological targets or mechanism of action. Therefore, this guide has been developed as a comprehensive methodological framework for assessing the cross-reactivity of a hypothetical novel kinase inhibitor, herein referred to as Compound X . For the purposes of this guide, we will posit that Compound X is a potent and selective inhibitor of the BRAF V600E mutant kinase, a critical oncogene in several cancers, including melanoma.[1][2] This guide will provide researchers, scientists, and drug development professionals with the principles and detailed protocols for evaluating the selectivity of such a compound against other relevant kinases.

Introduction: The Critical Importance of Kinase Inhibitor Selectivity

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways, regulating processes such as cell growth, proliferation, and survival.[3][4] In many cancers, mutations in kinases, such as the BRAF V600E mutation, lead to constitutive activation of these signaling pathways, driving uncontrolled tumor growth.[2] Consequently, kinase inhibitors have emerged as a cornerstone of targeted cancer therapy.[3]

However, the human kinome consists of over 500 members, many of which share a high degree of structural similarity in their ATP-binding pockets, the primary target for most kinase inhibitors.[5][6] This conservation can lead to a lack of inhibitor selectivity, where a compound inhibits not only its intended target but also other "off-target" kinases.[5] Such promiscuity can result in unforeseen side effects and toxicities, potentially limiting the therapeutic window of a drug candidate.[5][7] Therefore, a thorough evaluation of a novel inhibitor's cross-reactivity profile is a non-negotiable aspect of preclinical drug development, providing crucial insights into its potential safety and efficacy.[8]

This guide will compare our hypothetical BRAF V600E inhibitor, Compound X , with established clinical compounds:

• Vemurafenib: A well-characterized, FDA-approved inhibitor of BRAF V600E.[1][9]

• Dabrafenib: Another potent and selective FDA-approved inhibitor of BRAF V600E.[10][11]

• Trametinib: An inhibitor of MEK1/2, kinases that act downstream of BRAF in the MAPK signaling pathway, serving as a control for pathway-level effects.[12][13]

Experimental Design for Cross-Reactivity Profiling

A robust assessment of cross-reactivity involves a multi-pronged approach, combining biochemical and cell-based assays. This allows for both a direct measure of compound-kinase interactions and an evaluation of the functional consequences of these interactions within a physiological context.

Figure 1: A high-level overview of the experimental workflow for assessing the cross-reactivity of Compound X.

Methodologies and Protocols

Biochemical Profiling: In Vitro Kinase Panel Screening

The initial step in assessing selectivity is to screen the compound against a broad panel of purified kinases. This provides a direct measure of the compound's inhibitory activity against a wide range of targets under controlled, cell-free conditions.

Protocol: Broad Kinase Panel Screening (Example using a 96-well plate format)

• Plate Preparation: Dispense a panel of purified, active kinases into a 96-well assay plate. The specific kinases included in the panel should represent a diverse sampling of the human kinome.

• Compound Dilution: Prepare a serial dilution of Compound X, Vemurafenib, and Dabrafenib in an appropriate solvent (e.g., DMSO).

• Compound Addition: Add the diluted compounds to the kinase-containing wells. Include a DMSO-only control (vehicle) and a positive control inhibitor for each kinase.

• ATP Addition: Initiate the kinase reaction by adding a solution containing ATP at a concentration near the Km for each respective kinase.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Detection: Stop the reaction and quantify kinase activity using a suitable detection method, such as a fluorescence-based assay that measures the amount of phosphorylated substrate.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%) for each kinase.

Cellular Target Engagement: KiNativ™ Assay

To confirm that Compound X engages its intended target and to identify off-targets within a more physiological context, a KiNativ™ assay can be employed. This method uses biotinylated ATP or ADP probes to covalently label the ATP-binding site of kinases in cell lysates.[14][15] Inhibition of a kinase by a compound prevents this labeling, which can be quantified by mass spectrometry.[16][17]

Protocol: KiNativ™ Assay

• Cell Culture and Lysis: Culture a relevant cell line (e.g., A375 melanoma cells, which harbor the BRAF V600E mutation) and prepare cell lysates.

• Inhibitor Treatment: Treat the cell lysates with varying concentrations of Compound X or comparator compounds.

• Probe Labeling: Add a biotinylated acyl-phosphate ATP/ADP probe to the treated lysates. Kinases that are not inhibited by the compound will be covalently labeled by the probe.[17]

• Tryptic Digestion: Digest the protein lysates with trypsin to generate peptides.

• Streptavidin Enrichment: Isolate the biotinylated peptides using streptavidin-coated beads.

• Mass Spectrometry: Analyze the enriched peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the labeled kinases.

• Data Analysis: Determine the extent of labeling for each identified kinase in the presence of the inhibitor relative to the vehicle control. This provides a profile of the kinases that are engaged by the compound at different concentrations.

Functional Cellular Assay: Western Blotting for MAPK Pathway Activation

To assess the functional consequences of target and off-target inhibition, Western blotting can be used to measure the phosphorylation status of key proteins in the relevant signaling pathway.[18][19] For a BRAF inhibitor, this involves examining the phosphorylation of MEK and ERK, the downstream effectors of BRAF.[3][20]

Protocol: Western Blot for Phospho-ERK and Phospho-MEK

• Cell Treatment: Seed A375 cells and treat with a dose-response of Compound X, Vemurafenib, Dabrafenib, and Trametinib for a specified time (e.g., 2 hours).

• Protein Extraction: Lyse the cells and determine the protein concentration of each sample.

• SDS-PAGE: Separate 20-30 µg of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.[21]

• Blocking: Block the membrane with a solution of 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.[21]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for phospho-MEK, total MEK, phospho-ERK1/2, and total ERK1/2.[21]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels for each target.

Data Presentation and Interpretation

The data generated from these experiments should be presented in a clear and comparative format to facilitate the assessment of Compound X's selectivity.

Table 1: Comparative IC50 Values from Broad Kinase Panel Screening (Hypothetical Data)

Kinase Target	Compound X (IC50, nM)	Vemurafenib (IC50, nM)	Dabrafenib (IC50, nM)
BRAF V600E	5	31	0.65
BRAF (Wild-Type)	50	100	2.8
CRAF	150	48	5.2
EGFR	>10,000	>10,000	>10,000
VEGFR2	800	1500	2500
p38α	2500	>10,000	>10,000
... (other kinases)	...	...	...

Interpretation: This table allows for a direct comparison of the in vitro potency and selectivity of the compounds. A highly selective compound like Compound X would show a significantly lower IC50 for BRAF V600E compared to other kinases.

Table 2: KiNativ™ Cellular Target Engagement Profile (Hypothetical Data, % Inhibition at 1 µM)

Kinase Target	Compound X	Vemurafenib	Dabrafenib
BRAF V600E	98%	95%	99%
CRAF	35%	60%	85%
SRC	15%	25%	10%
LCK	10%	18%	8%
... (other kinases)	...	...	...

Interpretation: This data confirms target engagement in a cellular environment and can reveal off-targets that may not have been apparent from in vitro screens.

Figure 2: The MAPK signaling pathway with the points of inhibition for Compound X and Trametinib.

Conclusion and Future Directions

This guide provides a foundational framework for the systematic evaluation of a novel kinase inhibitor's cross-reactivity. By employing a combination of biochemical and cell-based assays, researchers can build a comprehensive selectivity profile for their compound of interest. The hypothetical data for Compound X suggests a potent and selective inhibitor of BRAF V600E, with a potentially favorable off-target profile compared to existing drugs.

Further studies should include broader cell-based profiling across various cancer cell lines with different genetic backgrounds and in vivo studies to assess the therapeutic index and potential for on- and off-target toxicities.[22][23][24] A thorough understanding of a compound's selectivity is paramount for its successful translation into a safe and effective therapeutic.

References

• Dabrafenib and its use in the treatment of metastatic melanoma - PMC. (n.d.).
• What are the molecular mechanisms of action of Dabrafenib Mesylate in therapeutic applications? | R Discovery. (n.d.).
• Vemurafenib - Wikipedia. (n.d.).
• Mechanism of action of dabrafenib and trametinib: binding of BRAF and... - ResearchGate. (n.d.).
• Trametinib: A Targeted Therapy in Metastatic Melanoma - PMC. (n.d.).
• What are Raf kinase inhibitors and how do they work? (2024, June 21).
• What is the mechanism of Dabrafenib Mesylate? - Patsnap Synapse. (2024, July 17).
• What is the mechanism of Vemurafenib? - Patsnap Synapse. (2024, July 17).
• What is the mechanism of Trametinib dimethyl sulfoxide? - Patsnap Synapse. (2024, July 17).
• What are Raf kinase modulators and how do they work? (2024, June 25).
• Dabrafenib - DermNet. (n.d.).
• Mechanism and inhibition of BRAF kinase - PMC - NIH. (n.d.).
• Vemurafenib: targeted inhibition of mutated BRAF for treatment of advanced melanoma and its potential in other malignancies - PubMed. (2012, December 3).
• Trametinib - DermNet. (n.d.).
• vemurafenib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.).
• 204114Orig1s000 - accessdata.fda.gov. (2013, June 3).
• Application Notes and Protocols for Western Blot Analysis of MAPK and NF-κB Signaling Pathways - Benchchem. (n.d.).
• Definition of vemurafenib - NCI Drug Dictionary - National Cancer Institute. (n.d.).
• Mechanisms of RAF inhibitors action. Scheme of four distinct mechanisms... - ResearchGate. (n.d.).
• Raf kinase as a target for anticancer therapeutics - AACR Journals. (2005, April 12).
• Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. (2016, February 22).
• Structural basis for the action of the drug trametinib at KSR-bound MEK - PMC - NIH. (n.d.).
• Selectivity and therapeutic inhibition of kinases: to be or not to be? - PMC - NIH. (n.d.).
• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (2024, July 2).
• Kinase selectivity potential for inhibitors targeting the ATP binding site: a network analysis - Oxford Academic. (2010, January 15).
• PLX-4720 KiNativ -- dose response experiment(LDG-1073: LDS-1076 ) - LINCS Data Portal. (n.d.).
• Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC - NIH. (n.d.).
• Computational analysis of kinase inhibitor selectivity using structural knowledge - PMC. (n.d.).
• Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC. (2014, April 28).
• XMD8-85 KiNativ -- single dose experiment (LDG-1084: LDS-1087) - LINCS Data Portal. (2017, September 25).
• Spotlight: Cell-based kinase assay formats. - Reaction Biology. (2022, May 11).
• Cell-based test for kinase inhibitors - INiTS. (2020, November 26).
• MAPK Assays in Arabidopsis MAMP-PRR Signal Transduction - Molecular Biology. (n.d.).
• The KiNativ ™ Method (A) Chemical structure of the acylphosphate probe.... - ResearchGate. (n.d.).
• In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases - PMC. (n.d.).
• Western blot analysis of proteins in the mitogen-activated protein... | Download Scientific Diagram - ResearchGate. (n.d.).
• Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling - Eurofins Discovery. (n.d.).
• LINCS Kinativ - Ma'ayan Lab – Computational Systems Biology. (n.d.).
• Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach - PMC. (n.d.).
• Kinase Inhibitors as Therapeutics: A Review - Promega Connections. (2018, April 18).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(2-Fluorophenyl)-3-methylbutan-2-ol

This document provides comprehensive safety and logistical guidance for the handling and disposal of 4-(2-Fluorophenyl)-3-methylbutan-2-ol. As this compound may be a novel or research-stage chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon a conservative, risk-based assessment derived from the chemical's structural analogs: fluorinated aromatic compounds and secondary alcohols. The protocols herein are designed to empower researchers, scientists, and drug development professionals with the knowledge to maintain the highest standards of laboratory safety.

Hazard Assessment: A Proactive Approach

The safe handling of any chemical begins with a thorough understanding of its potential hazards. In the absence of specific toxicological data for 4-(2-Fluorophenyl)-3-methylbutan-2-ol, we must infer its properties from its constituent functional groups.

• Secondary Alcohol: Alcohols are typically flammable and can act as skin and eye irritants. Inhalation of vapors may lead to respiratory tract irritation, and potentially cause drowsiness or dizziness.[1]

• Fluorinated Aromatic (2-Fluorophenyl) Group: The presence of a fluorophenyl group necessitates caution. Halogenated organic compounds can have unique toxicological profiles and may pose environmental hazards.[2][3] Combustion or improper disposal can lead to the formation of hazardous byproducts.

• Flammability: Like many low-molecular-weight alcohols, this compound should be treated as a flammable liquid.[4] Vapors can form explosive mixtures with air and may travel a considerable distance to an ignition source.[1]

The following table summarizes the anticipated hazards and the corresponding safety rationale.

Hazard Category	Anticipated Risk	Justification & Rationale
Eye Contact	Serious Eye Damage/Irritation	Alcohols and aromatic compounds can cause significant irritation or irreversible damage upon contact.
Skin Contact	Skin Irritation / Harmful Absorption	Assumed to be a skin irritant. Some organic molecules can be absorbed through the skin, leading to systemic effects.[3][5]
Inhalation	Respiratory Irritation / Drowsiness	Volatile organic compounds can irritate the respiratory system. Inhalation may affect the central nervous system, causing dizziness.[6]
Ingestion	Harmful if Swallowed	Accidental ingestion is likely to be harmful, a common characteristic of laboratory chemicals.[1][7]
Flammability	Flammable Liquid and Vapor	The alcohol functional group and hydrocarbon backbone suggest flammability. Vapors may be explosive.[5]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to create a robust barrier against potential exposure. The following equipment must be used for all operations involving 4-(2-Fluorophenyl)-3-methylbutan-2-ol.

PPE Category	Required Item	Specifications & Rationale
Eye & Face Protection	Chemical Splash Goggles & Full-Face Shield	Goggles must be worn at all times to protect against splashes.[8][9] A face shield worn over goggles is required when handling quantities greater than 50 mL or during procedures with a high risk of splashing (e.g., transfers, heating) to protect the entire face.[8][10]
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	Wear nitrile or neoprene gloves as they provide good resistance to a wide range of chemicals, including alcohols.[11][12] For prolonged tasks or when handling concentrated solutions, consider double-gloving for enhanced protection.[2] Always inspect gloves for tears or punctures before use.[1]
Body Protection	Flame-Resistant, Chemical-Resistant Lab Coat	A flame-resistant (FR) lab coat is essential due to the flammability risk.[13] Ensure the coat is fully buttoned to protect skin and personal clothing from contamination.[11]
Respiratory Protection	Work Within a Certified Chemical Fume Hood	This is the primary and most critical engineering control. All handling of this compound, including weighing, transfers, and reactions, must be performed inside a properly functioning chemical fume hood to prevent the inhalation of vapors.[14] A respirator is not a substitute for a fume hood.
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	Protect feet from potential spills. Shoes should be made of a material like leather or a synthetic equivalent that does not absorb chemicals readily.[2]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a systematic workflow is paramount for minimizing exposure risk. This protocol should be followed for every procedure involving the target compound.

Pre-Handling Safety Checklist

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and that the airflow is within acceptable parameters.

• Locate Safety Equipment: Confirm the location and operational readiness of the nearest safety shower, eyewash station, and appropriate fire extinguisher (Class B recommended).[1][5]

• Prepare a Clean Workspace: Declutter the fume hood work area to prevent accidental spills and provide ample space for the procedure.

• Assemble All Materials: Place all necessary chemicals, glassware, and equipment inside the fume hood before beginning the experiment.

PPE Donning & Doffing Procedure

The sequence of putting on and removing PPE is critical to prevent cross-contamination.

Caption: PPE Donning and Doffing Sequence

Safe Handling Inside the Fume Hood

• Work with the Sash at the Lowest Practical Height: This maximizes the capture velocity and protection factor of the fume hood.

• Keep Containers Capped: When not actively transferring material, all containers should be tightly sealed.

• Use Spark-Proof Equipment: When handling flammable liquids, use non-sparking tools and ensure all electrical equipment is properly grounded to prevent static discharge.[4]

• Avoid Open Flames: Do not use Bunsen burners or other open flames in the vicinity of where this alcohol is being handled.[1][14]

Emergency Response and Disposal Plan

Spill Response

• Small Spills (inside a fume hood):

  • Alert nearby personnel.

  • Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[7]

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

  • Wipe the area with an appropriate solvent and then soap and water.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health and Safety (EHS) department immediately.

  • Do not attempt to clean it up yourself.

Waste Disposal

• Chemical Waste: All solutions containing 4-(2-Fluorophenyl)-3-methylbutan-2-ol and any excess solid must be disposed of as hazardous chemical waste.[15] Due to the fluorine content, it should be segregated into a "Halogenated Organic Waste" container.[16] Do not discharge any amount down the drain.[16]

• Contaminated Materials: All disposable items that have come into contact with the chemical (e.g., gloves, absorbent pads, pipette tips) must be collected in a sealed bag or container, clearly labeled as "Hazardous Waste," and disposed of according to institutional protocols.[16]

• Empty Containers: An empty container that held this chemical must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[17] The rinsate must be collected and disposed of as halogenated organic waste.[17] After rinsing and air-drying in a fume hood, the defaced container may be disposed of in the appropriate receptacle (e.g., broken glass box).[17]

By integrating these safety protocols into your daily laboratory operations, you can effectively mitigate the risks associated with handling 4-(2-Fluorophenyl)-3-methylbutan-2-ol, ensuring a safe environment for yourself and your colleagues.

References

• ZHONGDA. (2025, December 18). What are the safety precautions when handling alcohols?
• Sigma-Aldrich.
• HydroSuds. (2025, April 22). Are Gloves and Safety Glasses Required by OSHA for Alcohol Handling?
• Honeywell.
• Fisher Scientific. (2012, March 23).
• Sigma-Aldrich. (2025, December 23).
• BASF. (2025, December 19).
• U.S. Environmental Protection Agency (EPA). (2025, September 12). Personal Protective Equipment.
• Fluorochem. (2024, December 19). Safety Data Sheet for 2-FLUORO-3-METHYLBUTAN-1-OL.
• Fisher Scientific. (2014, April 21).
• Princeton University Environmental Health and Safety.
• BenchChem. Personal protective equipment for handling 4-Fluoro-2-hydroxyquinoline.
• SynQuest Labs. Safety Data Sheet for 2-(4-Fluorophenyl)propan-2-ol.
• BASF.
• National Science Teaching Association (NSTA).
• CanGardCare. (2021, April 1). What Personal Protective Equipment (PPE) is Required When Working with Ethyl Alcohol?
• Sigma-Aldrich. (2010, March 13).
• DuPont Personal Protection.
• Scharlab S.L. (2023, March 24).
• Princeton University Environmental Health and Safety. Section 6C: Protective Equipment.
• PPS Essentials. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals.
• Fluorochem. (2024, December 19). Safety Data Sheet for 2-bromo-N-(4-fluorophenyl)acetamide.
• AK Scientific, Inc. Safety Data Sheet for 2-Methyl-4-phenyl-2-butanol.
• Massachusetts Institute of Technology (MIT). Procedure for disposing of hazardous waste.
• University of Pittsburgh. Empty Container Disposal Guidelines.

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